CAS 2097936-28-0 molecular weight, exact mass, and physical properties
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist This guide provides a comprehensive technical overview of Nirmatrelvir, a key antiviral agent. Identified...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive technical overview of Nirmatrelvir, a key antiviral agent. Identified by the CAS Number 2097936-28-0, and also known as PF-07321332, this molecule has emerged as a critical tool in the management of COVID-19.[1][2] This document will delve into its fundamental physicochemical properties, offering a detailed analysis for researchers and drug development professionals.
Chemical Identity and Nomenclature
Nirmatrelvir is a potent, orally bioavailable inhibitor of the SARS-CoV-2 main protease (Mpro), also known as the 3C-like protease (3CLpro).[3][4][5] This enzyme is essential for the proteolytic processing of viral polyproteins, a critical step in the viral replication cycle.[1][3] By inhibiting Mpro, nirmatrelvir effectively halts viral replication.[1][3]
The compound is systematically named (1R,2S,5S)-N-((S)-1-cyano-2-((S)-2-oxopyrrolidin-3-yl)ethyl)-3-((S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanoyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxamide.[3] It is the active component in the combination therapy Paxlovid, where it is co-packaged with ritonavir.[1][6] Ritonavir acts as a pharmacokinetic enhancer, inhibiting the cytochrome P450 3A4 (CYP3A4) enzyme, which in turn slows the metabolism of nirmatrelvir and increases its plasma concentration.
Physicochemical Properties
A thorough understanding of the physicochemical properties of a drug candidate is fundamental to its development and application. The key quantitative data for Nirmatrelvir are summarized in the table below.
The chemical structure of Nirmatrelvir is central to its inhibitory activity. The molecule features a complex, multi-ring system with several functional groups that contribute to its binding affinity and specificity for the Mpro active site.
Caption: 2D representation of the chemical structure of Nirmatrelvir.
Nirmatrelvir acts as a reversible covalent inhibitor.[4] The nitrile "warhead" of the molecule forms a covalent bond with the catalytic cysteine residue (Cys145) in the active site of the SARS-CoV-2 Mpro.[10] This covalent interaction is crucial for its potent inhibitory activity. The various substituents and stereocenters of the molecule are optimized for strong and selective binding within the S1, S2, and S4 subsites of the enzyme's substrate-binding pocket.[10]
Experimental Protocols & Data Interpretation
Solubility Determination
A standard protocol for determining the solubility of Nirmatrelvir in various solvents involves the following steps:
Preparation of Saturated Solutions: An excess amount of Nirmatrelvir powder is added to a known volume of the test solvent (e.g., DMSO, Ethanol, PBS) in a sealed vial.
Equilibration: The vials are agitated at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.
Separation of Undissolved Solid: The saturated solution is centrifuged or filtered to remove any undissolved solid.
Quantification: The concentration of Nirmatrelvir in the clear supernatant is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
The observed solubility data—high in organic solvents like DMSO and ethanol and poor in aqueous buffers like PBS—is typical for a complex organic molecule designed for oral bioavailability, where it must first dissolve in the gastrointestinal tract.
In Vitro Enzyme Inhibition Assay
The inhibitory potency of Nirmatrelvir against SARS-CoV-2 Mpro can be determined using a biochemical assay.
Reagents: Recombinant SARS-CoV-2 Mpro, a fluorogenic substrate, and Nirmatrelvir at various concentrations.
Assay Procedure:
The enzyme and inhibitor are pre-incubated together in an assay buffer.
The reaction is initiated by the addition of the fluorogenic substrate.
The increase in fluorescence, resulting from the enzymatic cleavage of the substrate, is monitored over time using a plate reader.
Data Analysis: The rate of reaction is calculated for each inhibitor concentration. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is then determined by fitting the data to a dose-response curve.
The low nanomolar IC50 value for Nirmatrelvir confirms its high potency as an Mpro inhibitor.
Conclusion
Nirmatrelvir (CAS 2097936-28-0) is a well-characterized small molecule with potent antiviral activity against SARS-CoV-2. Its defined physicochemical properties, including molecular weight, exact mass, and solubility, are critical for its formulation and delivery as an oral therapeutic. The detailed understanding of its structure and mechanism of action as a covalent inhibitor of the main protease provides a solid foundation for its clinical application and for the development of future antiviral agents.
References
Nirmatrelvir | C23H32F3N5O4 | CID 155903259 - PubChem. (2026, March 7). PubChem. Retrieved from [Link]
Nirmatrelvir | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. (n.d.). PharmaCompass.com. Retrieved from [Link]
Nirmatrelvir. (n.d.). Wikipedia. Retrieved from [Link]
Crystal structure of SARS-CoV-2 main protease in complex with protease inhibitor PF-07321332. (2021, October 22). Protein & Cell. Retrieved from [Link]
Paxlovid (Nirmatrelvir Tablets and Ritonavir Tablets): Side Effects, Uses, Dosage, Interactions, Warnings. (2025, February 15). RxList. Retrieved from [Link]
Analytical and Thermodynamic Solubility Profiling of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine Hydrobromide
Document Type: Technical Whitepaper Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Executive Summary 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide is a critica...
Author: BenchChem Technical Support Team. Date: March 2026
Document Type: Technical Whitepaper
Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals
Executive Summary
1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide is a critical halogenated heterocyclic building block, frequently utilized in the synthesis of neuroactive compounds and atypical antipsychotics (e.g., zonisamide and risperidone analogs). For drug development professionals, understanding its precise solubility profile in standard laboratory solvents—namely Dimethyl Sulfoxide (DMSO) and Methanol—is paramount. This whitepaper delineates the physicochemical solvation mechanics of this compound and provides a rigorously validated methodology for thermodynamic solubility determination.
As a Senior Application Scientist, approaching the solubility of this compound requires deconstructing its structural dichotomy. The molecule consists of two highly contrasting moieties:
The 5-Chloro-1,2-benzoxazole Core: A highly lipophilic, halogenated aromatic system that strongly resists aqueous solvation but exhibits high affinity for hydrophobic and polar aprotic environments.
The Methanamine Hydrobromide Moiety: A highly polar, ionic salt (
−CH2NH3+Br−
) characterized by high crystal lattice energy.
DMSO (Dimethyl Sulfoxide) Mechanics
DMSO is the premier polar aprotic solvent (
ϵ=46.7
). Its strong dipole moment (
3.96 D
) effectively disrupts the high-energy crystal lattice of the hydrobromide salt via powerful ion-dipole interactions. Simultaneously, its hydrophobic methyl groups engage in favorable van der Waals interactions with the 5-chloro-benzisoxazole core. This dual-action solvation mechanism typically yields exceptional solubility profiles for this class of benzisoxazole derivatives [3].
Methanol Mechanics
Methanol, a polar protic solvent (
ϵ=32.7
), relies heavily on hydrogen bonding. While it acts as an excellent hydrogen bond donor and acceptor to solvate the hydrobromide salt, its lower dielectric constant and lack of a substantial hydrophobic pocket make it less efficient at solvating the lipophilic halogenated core compared to DMSO. Consequently, methanol yields a moderate solubility ceiling and is more susceptible to temperature-dependent precipitation.
Comparative Solubility Dynamics
The following table summarizes the theoretical and empirical physicochemical parameters governing the solubility of this compound in both solvents.
Parameter
Dimethyl Sulfoxide (DMSO)
Methanol (MeOH)
Solvent Classification
Polar Aprotic
Polar Protic
Dielectric Constant (
ϵ
)
46.7
32.7
Dipole Moment (D)
3.96
1.70
Solvation of HBr Salt
Excellent (Ion-dipole stabilization)
Excellent (Hydrogen bonding)
Solvation of Benzisoxazole Core
Excellent (Hydrophobic interactions)
Moderate (Limited hydrophobic capacity)
Predicted Solubility Range
>50 mg/mL
10−25 mg/mL
Primary Degradation Risk
Hydrolysis (if atmospheric water is absorbed)
Transesterification/Solvolysis (Low risk)
Thermodynamic Solubility Determination: The Shake-Flask Protocol
Kinetic solubility assays (often determined via solvent-shift methods) frequently overestimate solubility due to the formation of transient amorphous or supersaturated states [2]. To establish true equilibrium, the Shake-Flask Method remains the definitive "gold standard" in biopharmaceutical characterization [1].
The following protocol is designed as a self-validating system to ensure absolute data integrity.
Step-by-Step Methodology
Preparation of Solid Excess: Weigh approximately 15–20 mg of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide into chemically inert borosilicate glass vials.
Solvent Addition: Add 100 µL of anhydrous DMSO or Methanol to the respective vials.
Causality Note: You must ensure a visible excess of solid remains at the bottom of the vial. If the solid dissolves completely, the system is not saturated; add more solute until a persistent suspension is achieved.
Thermodynamic Equilibration: Seal the vials under an inert atmosphere (Argon or Nitrogen) to prevent hygroscopic water uptake. Incubate at
25.0±0.1∘C
on an orbital shaker at 200 rpm for 48 hours.
Self-Validation Check: Take analytical aliquots at 24 hours and 48 hours. True thermodynamic equilibrium is validated only if the concentration difference between the two time points is
ΔC<5%
.
Phase Separation: Centrifuge the suspension at
10,000×g
for 10 minutes to pellet the undissolved crystal lattice. Filter the resulting supernatant through a 0.22 µm PTFE syringe filter.
Causality Note: PTFE is selected for its broad chemical compatibility with both DMSO and Methanol. The 0.22 µm pore size is critical to exclude sub-visible colloidal aggregates that would otherwise artificially inflate the UV quantification [2].
HPLC-UV Quantification: Dilute the filtered supernatant into the mobile phase (e.g., Water/Acetonitrile with 0.1% TFA) to fall within the linear dynamic range of your UV detector. Quantify against a pre-established calibration curve utilizing the strong UV absorbance of the benzisoxazole chromophore.
Experimental Workflow Visualization
Figure 1: Shake-flask thermodynamic solubility workflow for hydrobromide salts.
Critical Considerations for Application Scientists
Hygroscopicity & Co-Solvent Precipitation: Hydrobromide salts are notoriously hygroscopic, and anhydrous DMSO rapidly absorbs atmospheric moisture. Even a minor 5% (v/v) water uptake in a DMSO stock solution can drastically reduce the solubility capacity for the lipophilic benzisoxazole core, leading to unexpected micro-precipitation during serial dilutions [2]. Always handle stocks in a low-humidity environment.
Thermal Gradients: Solubility in methanol is highly temperature-dependent. Ensure all filtration and pipetting steps occur at the exact incubation temperature (
25∘C
). Using cold pipette tips will cause rapid supersaturation and crystallization within the tip, skewing quantitative results.
Storage Protocols: Aliquot DMSO stock solutions into single-use amber vials and store at
−20∘C
. Avoid repeated freeze-thaw cycles, which can degrade the primary amine via oxidative pathways.
References
Title: A review of methods for solubility determination in biopharmaceutical drug characterisation
Source: Drug Development and Industrial Pharmacy (2019)
URL: [Link]
Title: Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates
Source: Analytical Chemistry (2009)
URL: [Link]
Foundational
A Technical Guide to the Spectroscopic Characterization of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine Hydrobromide
Abstract This technical guide provides a comprehensive analysis of the expected Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectral data for the compound 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide (...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive analysis of the expected Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectral data for the compound 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide (CAS No. 2097936-28-0)[1]. As a key intermediate in pharmaceutical research, unambiguous structural confirmation is paramount. This document, intended for researchers and drug development professionals, offers a detailed interpretation of predicted spectral features, outlines robust experimental protocols for data acquisition, and explains the scientific rationale behind the spectral assignments. While direct experimental spectra for this specific salt are not widely published, this guide is built upon foundational spectroscopic principles and data from closely related structural analogs to provide a reliable framework for its characterization.
Introduction and Molecular Structure
1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine is a heterocyclic compound belonging to the benzoxazole class, which is a prominent scaffold in medicinal chemistry known for a wide range of biological activities, including anticancer and antimicrobial properties[2]. The hydrobromide salt form enhances the compound's solubility and stability, making it suitable for pharmaceutical development.
Accurate structural elucidation is the bedrock of chemical and pharmaceutical research. Infrared (IR) spectroscopy provides critical information about the functional groups present, while Nuclear Magnetic Resonance (NMR) spectroscopy reveals the precise connectivity and chemical environment of each atom in the carbon-hydrogen framework[3][4]. This guide synthesizes these techniques to build a complete spectroscopic profile of the target molecule.
Chemical Structure and Atom Numbering
For clarity in spectral assignments, the following standardized numbering scheme is used for the 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine core structure. The hydrobromide salt exists as the protonated aminium species with a bromide counter-ion.
Figure 1: Molecular structure and numbering of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide.
Infrared (IR) Spectroscopy Analysis
FTIR spectroscopy is a rapid and effective method for identifying the functional groups within a molecule[5][6]. For the title compound, the most telling feature is the presence of the primary aminium (-NH₃⁺) group, which distinguishes the salt from its free-base form.
Predicted IR Absorption Bands
The spectrum is predicted to be complex, indicative of the multiple functional groups present[7]. The key diagnostic regions are the N-H stretching region, the aromatic region, and the fingerprint region.
Wavenumber (cm⁻¹)
Intensity & Shape
Assignment
Rationale & Comments
~3200 - 2800
Strong, Very Broad
N-H Stretch (Aminium, -NH₃⁺)
The protonation of the amine to form the hydrobromide salt results in a very broad and strong absorption band due to N-H stretching vibrations coupled with extensive hydrogen bonding. This band often overlaps with C-H stretching frequencies[7][8].
~3100 - 3000
Medium, Sharp
Aromatic C-H Stretch
These absorptions are characteristic of the C-H bonds on the benzoxazole ring system[5].
~2960 - 2850
Medium, Sharp
Aliphatic C-H Stretch
Symmetric and asymmetric stretching of the methylene (-CH₂-) group (C8)[6].
~1620, ~1580
Medium-Strong, Sharp
C=N and C=C Stretching
Vibrations from the conjugated benzoxazole ring system. The presence of two distinct bands is typical for aromatic and heteroaromatic rings[9].
~1550
Medium, Broad
N-H Bending (Aminium)
Asymmetric bending vibration of the -NH₃⁺ group.
~1250
Strong, Sharp
C-O-N Asymmetric Stretch
Characteristic stretching vibration of the isoxazole ring ether linkage.
Below 850
Medium-Strong
C-H Out-of-Plane Bending & C-Cl Stretch
The fingerprint region will contain complex vibrations. A strong band is expected for the C-Cl stretch, and the substitution pattern on the aromatic ring will dictate the C-H bending frequencies[6].
Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR
This method is chosen for its simplicity, speed, and requirement for only a small amount of sample.
Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Collect a background spectrum to account for atmospheric CO₂ and H₂O.
Sample Preparation: Place a small amount (1-2 mg) of the solid 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide powder directly onto the ATR crystal.
Data Acquisition: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.
Spectrum Collection: Collect the spectrum over a range of 4000 to 400 cm⁻¹. Co-add at least 32 scans to achieve a high signal-to-noise ratio.
Processing: Perform an automatic baseline correction and ATR correction if the software allows, to produce a spectrum comparable to a transmission spectrum.
Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis
NMR spectroscopy is the most powerful tool for the complete structural elucidation of organic molecules in solution. For this compound, analysis in deuterated dimethyl sulfoxide (DMSO-d₆) is recommended due to its excellent solvating power for polar organic salts[10].
Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆)
The proton NMR spectrum is expected to show distinct signals for the three aromatic protons, the methylene protons, and the aminium protons. The residual solvent peak for DMSO-d₅ appears as a quintet around δ 2.50 ppm, and the common water impurity in DMSO-d₆ shows a broad peak around δ 3.33 ppm[10][11].
Chemical Shift (δ, ppm)
Multiplicity
Assignment
Rationale & Comments
~8.80
Broad Singlet
-NH₃⁺
The protons of the aminium group are acidic and exchangeable. They typically appear as a broad singlet far downfield in DMSO-d₆. This signal will disappear upon shaking the sample with a drop of D₂O, a key confirmatory test[12].
~8.15
Doublet (d)
H7
This proton is ortho to the electron-withdrawing ring oxygen (O1), deshielding it significantly. It will be split by H6 with a small meta-coupling constant (J ≈ 2.0 Hz).
~7.90
Doublet (d)
H4
This proton is ortho to the ring nitrogen system. It is split by H6 with a large ortho-coupling constant (J ≈ 9.0 Hz).
~7.75
Doublet of Doublets (dd)
H6
This proton is coupled to both H7 (meta, J ≈ 2.0 Hz) and H4 (ortho, J ≈ 9.0 Hz), resulting in a doublet of doublets. Its chemical shift is influenced by the para-position of the electron-withdrawing chlorine atom.
~4.50
Singlet
-CH₂- (C8)
These benzylic protons are adjacent to the electron-withdrawing aminium group and the benzoxazole ring, shifting them downfield. They are expected to appear as a singlet, though they may appear as a doublet if coupling to the -NH₃⁺ protons is resolved.
Predicted ¹³C NMR Spectrum (101 MHz, DMSO-d₆)
The ¹³C NMR spectrum will provide a count of the unique carbon atoms and information about their chemical environment. Eight distinct signals are expected for the carbon framework. Chemical shifts are influenced by the heteroatoms (O, N, Cl)[13].
Chemical Shift (δ, ppm)
Assignment
Rationale & Comments
~163.0
C3
This carbon is part of the C=N bond within the heterocyclic system, placing it significantly downfield.
~159.5
C7a
Bound to the electronegative oxygen atom (O1), causing a strong downfield shift.
~132.0
C5
This carbon is directly attached to the chlorine atom, which has a moderate deshielding effect.
~125.5
C6
Aromatic CH carbon.
~122.0
C3a
This is the bridgehead carbon, part of the aromatic system.
~115.0
C4
Aromatic CH carbon.
~112.0
C7
Aromatic CH carbon, shifted upfield relative to other aromatic carbons due to its position relative to the heteroatoms.
~35.0
C8
The aliphatic methylene carbon, located in the upfield region of the spectrum.
Experimental Protocol: NMR Data Acquisition
A standardized protocol is essential for acquiring high-quality, reproducible NMR data[3][10].
Sample Preparation:
Weigh approximately 10-15 mg of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide for ¹H NMR (25-50 mg for ¹³C NMR) into a clean, dry vial.
Add approximately 0.7 mL of high-purity DMSO-d₆.
Vortex the sample until it is fully dissolved.
Transfer the solution into a 5 mm NMR tube using a Pasteur pipette.
Instrumentation & Setup:
Use a 400 MHz (or higher) NMR spectrometer.
Insert the sample into the magnet and allow it to equilibrate to the probe temperature (typically 298 K).
Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent.
Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical solvent peak shape.
Data Acquisition:
¹H NMR: Acquire the spectrum using a standard pulse program. A spectral width of 12-16 ppm is appropriate. Use a sufficient number of scans (e.g., 16 or 32) to obtain good signal-to-noise.
¹³C NMR: Acquire the spectrum using a proton-decoupled pulse program. A spectral width of ~220 ppm is standard. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be required.
Processing:
Apply a Fourier transform to the acquired Free Induction Decay (FID).
Phase the spectrum to ensure all peaks are in the positive absorptive mode.
Perform a baseline correction.
Calibrate the chemical shift axis by setting the residual DMSO-d₅ peak to δ 2.50 ppm for ¹H NMR and the DMSO-d₆ carbon signal to δ 39.52 ppm for ¹³C NMR.
Integrated Spectroscopic Workflow
Confirming the structure of a novel or key compound is a logical, multi-step process. The following workflow illustrates how IR and NMR spectroscopy are used in a complementary fashion to achieve an unambiguous structural assignment.
Figure 2: Logical workflow for the structural confirmation of the target compound.
Conclusion
The structural characterization of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide can be confidently achieved through a combined application of IR and NMR spectroscopy. The key identifying features are the broad aminium N-H stretch in the IR spectrum and the distinct set of aromatic, methylene, and exchangeable aminium proton signals in the ¹H NMR spectrum, all of which are consistent with the proposed structure. The protocols and predicted data herein provide a robust and scientifically grounded framework for researchers to verify the identity and purity of this important pharmaceutical intermediate.
References
Beilstein Journals. (n.d.). Experimental section. Retrieved from [Link]
AZoOptics. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]
ACS Publications. (2016, February 19). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]
Reddit. (2014, June 28). Is the solvent peak in DMSO-d6 1H NMR DMSO-d5? Retrieved from [Link]
MDPI. (2022, September 23). 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. Retrieved from [Link]
ResearchGate. (2017, February 8). How to interpret -NH and -OH peaks in proton NMR if DMSO is the solvent? Retrieved from [Link]
ResearchGate. (n.d.). 1 H NMR characteristic chemical shifts (δ, J/Hz) for compounds 1-10. Retrieved from [Link]
Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]
UniTechLink. (2023). Step-by-step Analysis of FTIR. Retrieved from [Link]
MDPI. (2022, June 17). N-[3-(Chloromethyl)-1,2-benzisoxazol-5-yl]acetamide. Retrieved from [Link]
Chemistry LibreTexts. (2023, November 6). 12.7: Interpreting Infrared Spectra. Retrieved from [Link]
PMC. (n.d.). 3-Anilinomethyl-5-chloro-1,3-benzoxazol-2(3H)-one. Retrieved from [Link]
Innovatech Labs. (2018, July 16). FTIR Analysis Beginner's Guide: Interpreting Results. Retrieved from [Link]
PMC. (2012, August 1). Synthesis and screening of antibacterial and antifungal activity of 5-chloro-1,3-benzoxazol-2(3 h)-one derivatives. Retrieved from [Link]
PubChem. (n.d.). 2,1-Benzisoxazole, 5-chloro-3-phenyl-. Retrieved from [Link]
Bentham Science. (2022, December 10). Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer A. Retrieved from [Link]
MDPI. (2022, December 29). 5-Chloroisoxazoles: A Versatile Starting Material for the Preparation of Amides, Anhydrides, Esters, and Thioesters of 2H-Azirine-2-carboxylic Acids. Retrieved from [Link]
ScienceDirect. (n.d.). Vibrational spectroscopic studies and ab initio calculations of 5-methyl-2-(p-methylaminophenyl)benzoxazole. Retrieved from [Link]
ResearchGate. (2022, November 29). Molecular Docking, ADME Study, Synthesis And Characterization Of Some 1,2,3-Triazole Derivatives Of 4-(1H-Benzimidazol-2-Yl) Aniline. Retrieved from [Link]
eGrove. (2021, March 3). New Benzoxazole Derivatives as Antiprotozoal Agents: In Silico Studies, Synthesis, and Biological Evaluation. Retrieved from [Link]
Korean Chemical Society. (n.d.). NOTE Synthesis of 5-Chloro-2-(4-tetradecanoyloxybenzylidenamino)benzoxazole. Retrieved from [Link]
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NIST WebBook. (n.d.). Methylamine. Retrieved from [Link]
The 5-Chloro-1,2-Benzoxazol-3-yl Methanamine Scaffold (CAS 2097936-28-0): A Privileged Synthon for Drug Discovery
Executive Summary In the landscape of modern medicinal chemistry, the 1,2-benzisoxazole scaffold is recognized as a highly privileged pharmacophore capable of interacting with a diverse array of biological targets[1]. Sp...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern medicinal chemistry, the 1,2-benzisoxazole scaffold is recognized as a highly privileged pharmacophore capable of interacting with a diverse array of biological targets[1]. Specifically, CAS 2097936-28-0 —chemically identified as 1-(5-chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide[2]—serves as a critical primary amine building block for the synthesis of advanced neurotherapeutics, enzyme inhibitors, and antimicrobial agents[3],[4].
This technical whitepaper is designed to bridge the gap between structural theory and bench-level execution. By dissecting the physicochemical rationale behind the 5-chloro-benzisoxazole core and exploring its pharmacological targets, this guide provides researchers with the foundational logic and self-validating experimental protocols necessary to successfully integrate this synthon into high-throughput drug discovery pipelines.
Chemical Profile & Structural Rationale
The utility of CAS 2097936-28-0 lies in its precise structural geometry and electronic distribution. The 1,2-benzisoxazole core acts as a rigid, planar bioisostere for indoles and benzisothiazoles, frequently utilized to enhance the metabolic stability of drug candidates[1].
The addition of the 5-chloro substitution provides three distinct pharmacokinetic and pharmacodynamic advantages:
Enhanced Lipophilicity (LogP): The halogen atom increases the overall lipophilicity of the molecule, a critical parameter for small molecules intended to cross the blood-brain barrier (BBB) to target central nervous system (CNS) receptors.
Electronic Modulation: The electron-withdrawing nature of the chlorine atom modulates the basicity of the adjacent methanamine group, influencing its protonation state at physiological pH and optimizing receptor binding kinetics.
Metabolic Shielding: Halogenation at the 5-position blocks primary sites of cytochrome P450-mediated aromatic hydroxylation, thereby extending the biological half-life of the resulting drug candidate.
Table 1: Physicochemical Properties of CAS 2097936-28-0
Pharmacological Landscape of Benzisoxazole Derivatives
The primary amine of CAS 2097936-28-0 acts as an ideal vector for derivatization, allowing chemists to access a wide pharmacological space.
Neuromodulatory Activity: Benzisoxazole derivatives, most notably , are potent antiepileptic agents. They exert their effects by blocking voltage-sensitive sodium channels and reducing T-type calcium currents, thereby disrupting synchronized neuronal firing[6],[7],[8].
Acetylcholinesterase (AChE) Inhibition: Rationally designed benzisoxazoles have demonstrated sub-micromolar inhibition of AChE[9]. The planar benzisoxazole ring engages in critical
π−π
stacking and hydrophobic interactions within the peripheral anionic site of the enzyme, making them highly viable candidates for Alzheimer's disease therapeutics[9].
Chaperone Protein Inhibition: Benzisoxazole hits have been identified as potent inhibitors of Heat Shock Protein 90 (Hsp90), binding directly to the ATP pocket to disrupt tumor biology signaling[10].
Mechanistic pathway of benzisoxazole derivatives in acetylcholinesterase inhibition.
Synthetic Utility & Experimental Methodologies
To construct complex pharmacophores, CAS 2097936-28-0 is most commonly subjected to amide coupling, reductive amination, or urea formation. Because the building block is supplied as a hydrobromide salt , the synthetic design must account for the liberation of the free amine in situ.
Protocol 1: Amide Coupling for CNS Library Generation
This protocol details the coupling of CAS 2097936-28-0 with a carboxylic acid partner using HATU. This system is self-validating; the phase separation during the workup inherently purifies the target compound from the coupling reagents.
Step-by-Step Methodology:
Solubilization: Dissolve the target carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) under an inert nitrogen atmosphere.
Causality: DMF is a highly polar aprotic solvent necessary to fully solubilize both the organic acid and the highly polar hydrobromide salt of the benzisoxazole amine.
Activation & Neutralization: Add HATU (1.2 eq) followed by N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 15 minutes.
Causality: HATU rapidly converts the acid into a highly reactive O-7-azabenzotriazolyl ester. DIPEA is selected because its steric hindrance prevents it from acting as a competing nucleophile. The excess (3.0 eq) is strictly required to both drive the HATU activation and neutralize the HBr salt of CAS 2097936-28-0.
Nucleophilic Attack: Add CAS 2097936-28-0 (1.0 eq) to the activated mixture. Stir at room temperature for 2 hours.
Causality: The liberated primary amine attacks the activated ester to form a stable amide bond. Room temperature is sufficient due to the high reactivity of the HATU intermediate, which minimizes the risk of epimerization.
Quench & Partition (Self-Validation): Dilute the reaction with Ethyl Acetate and wash sequentially with saturated aqueous
NaHCO3
, 1M
HCl
, and brine.
Causality: The
NaHCO3
wash neutralizes any unreacted acid and pulls the water-soluble HOAt byproduct into the aqueous layer. The mild
HCl
wash removes trace unreacted amine. The organic layer now contains the highly pure amide intermediate, validating the success of the coupling prior to final Prep-HPLC purification.
Workflow for amide coupling using CAS 2097936-28-0 to generate CNS-active libraries.
Protocol 2: In Vitro AChE Inhibition Assay (Ellman's Method)
To validate the biological efficacy of the synthesized benzisoxazole derivatives, Ellman's spectrophotometric method is employed[9].
Step-by-Step Methodology:
Buffer Preparation: Prepare a 20 mM HEPES buffer (pH 8.0) containing 0.1% Triton X-100.
Causality: HEPES maintains the precise physiological pH required for optimal AChE catalytic activity. Triton X-100 is critical as a surfactant to prevent the highly lipophilic 5-chloro-benzisoxazole derivatives from crashing out of the aqueous assay medium.
Pre-Incubation: Incubate human erythrocyte AChE (0.25 U/mL) with varying concentrations of the benzisoxazole test compound for 15 minutes at 25°C.
Causality: Pre-incubation allows the inhibitor to establish thermodynamic equilibrium within the peripheral anionic site and catalytic gorge of the enzyme before the substrate is introduced, ensuring accurate
IC50
determination.
Substrate Introduction: Add Acetylthiocholine (substrate) and 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).
Causality: AChE hydrolyzes acetylthiocholine into thiocholine. The free thiol of thiocholine rapidly cleaves the disulfide bond of DTNB, yielding the yellow 5-thio-2-nitrobenzoate anion.
Spectrophotometric Validation: Measure absorbance continuously at 412 nm.
Causality: The rate of yellow color formation is directly proportional to enzyme activity. By comparing the slope of the test compound against a vehicle-only control (self-validating baseline), the inhibitory potency (
IC50
) is accurately quantified.
Data Presentation: Target Validation
The following table summarizes the established pharmacological targets for the benzisoxazole scaffold, demonstrating the versatility of CAS 2097936-28-0 as a starting material.
Table 2: Pharmacological Targets of the Benzisoxazole Scaffold
Overview on Diverse Biological Activities of Benzisoxazole Derivatives
Source: Tailored Functional Materials / ResearchGate
URL:[Link]
Rational design of novel benzisoxazole derivatives with acetylcholinesterase inhibitory and serotoninergic 5-HT4 receptors activities for the treatment of Alzheimer's disease
Source: PubMed Central (PMC)
URL:[Link]
A Technical Guide to the Pharmacokinetics of Benzoxazole Methanamine Derivatives in Early Drug Discovery
Introduction: The Benzoxazole Methanamine Scaffold and the Imperative of Early Pharmacokinetic Assessment The benzoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Benzoxazole Methanamine Scaffold and the Imperative of Early Pharmacokinetic Assessment
The benzoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The introduction of a methanamine side chain often serves to modulate solubility, target engagement, and other physicochemical properties. However, for any biologically active compound to become a viable therapeutic agent, it must not only interact effectively with its target but also exhibit a suitable pharmacokinetic (PK) profile. This profile, encompassing the absorption, distribution, metabolism, and excretion (ADME) of the compound, dictates its concentration at the site of action and its overall safety profile.
Understanding the ADME properties of drug candidates is paramount to successful therapeutic development.[1] Early-stage assessment of these properties is critical; it allows for the selection of candidates with the highest probability of success, guides medicinal chemistry efforts to optimize ADME characteristics, and ultimately reduces late-stage attrition, saving significant time and resources.[4][5]
This technical guide provides an in-depth exploration of the key pharmacokinetic considerations for benzoxazole methanamine derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just a list of steps, but the causality behind experimental choices and field-proven insights into the design and interpretation of essential ADME studies.
The Pharmacokinetic Journey: A Workflow for Characterizing Benzoxazole Methanamine Derivatives
The characterization of a novel chemical entity's pharmacokinetic profile is a multi-stage process that moves from high-throughput in vitro screens to more complex in vivo models. This progression allows for the efficient filtering of compounds and the detailed characterization of promising leads.
Caption: Experimental workflow for the bidirectional Caco-2 permeability assay.
Cell Culture: Caco-2 cells are seeded onto permeable Transwell® filter inserts and cultured for 21-25 days to allow for differentiation and formation of a confluent monolayer.
Monolayer Integrity Check: Transepithelial electrical resistance (TEER) is measured to ensure the integrity of the tight junctions between cells. A Lucifer yellow rejection test is also performed as a secondary check for paracellular leakage.
Assay Initiation:
The cell monolayers are washed with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).
For A→B assessment (apical to basolateral), the test compound is added to the apical (donor) chamber, and fresh buffer is added to the basolateral (receiver) chamber.
For B→A assessment (basolateral to apical), the compound is added to the basolateral (donor) chamber, and fresh buffer is added to the apical (receiver) chamber.
Incubation and Sampling: The plates are incubated at 37°C with gentle shaking. Aliquots are taken from the receiver chamber at specified time points (e.g., 120 minutes). A sample is also taken from the donor chamber at the end of the experiment to confirm the initial concentration.
Quantification: All samples are analyzed by a validated LC-MS/MS method to determine the concentration of the benzoxazole methanamine derivative.
[6][7]6. Data Analysis: The apparent permeability coefficient (Papp), a quantitative measure of the rate of transport, is calculated. The efflux ratio (Papp(B→A) / Papp(A→B)) is determined to identify if the compound is a substrate of efflux transporters like P-gp. An efflux ratio >2 is generally considered indicative of active efflux.
Compound Class
Typical Papp (A→B) (10⁻⁶ cm/s)
Interpretation
High Permeability
> 10
Likely well absorbed
Moderate Permeability
2 - 10
Variable absorption
Low Permeability
< 2
Likely poorly absorbed
Distribution: Reaching the Target
Once absorbed, a drug distributes throughout the body via the circulatory system. Key factors influencing distribution are plasma protein binding (PPB) and tissue penetration.
Plasma Protein Binding (PPB)
Only the unbound fraction of a drug is free to interact with its target and to be metabolized or excreted. Therefore, determining the extent of PPB is crucial. The benzoxazole core is generally lipophilic, suggesting that derivatives may exhibit significant binding to plasma proteins like albumin.
Causality Behind the Choice: Equilibrium dialysis is considered the gold standard for PPB determination. It is a direct measure of the unbound drug concentration at thermodynamic equilibrium, minimizing artifacts from non-specific binding that can affect other methods like ultrafiltration.
Experimental Protocol: Equilibrium Dialysis for PPB
Apparatus Setup: A multi-well equilibrium dialysis apparatus is used, with each well divided by a semi-permeable membrane (e.g., 12-14 kDa MWCO).
Sample Preparation: The benzoxazole methanamine derivative is spiked into blank plasma (human, rat, mouse) on one side of the membrane (the plasma chamber).
Dialysis: An equal volume of protein-free buffer (e.g., PBS) is added to the other side (the buffer chamber). The apparatus is sealed and incubated at 37°C for a sufficient time (e.g., 4-6 hours) to reach equilibrium.
Sampling: After incubation, matched aliquots are taken from both the plasma and buffer chambers.
Quantification: The concentration of the compound in both the plasma and buffer aliquots is determined by LC-MS/MS. The concentration in the buffer chamber represents the free (unbound) drug concentration.
Very high binding; small changes in binding can significantly impact free drug levels
Metabolism: Biotransformation and Clearance
Metabolism, primarily in the liver, transforms drugs into more water-soluble compounds for excretion. This process is a major determinant of a drug's half-life and can also lead to the formation of active or toxic metabolites.
Causality Behind the Choice: Liver microsomes are subcellular fractions containing a high concentration of drug-metabolizing enzymes, particularly the Cytochrome P450 (CYP) superfamily. [8]They provide a cost-effective and high-throughput system to assess intrinsic metabolic stability, which is a key indicator of how quickly a drug will be cleared in vivo.
Caption: Potential metabolic pathways for a generic benzoxazole methanamine derivative.
Experimental Protocol: Metabolic Stability in Liver Microsomes
Reagent Preparation: A master mix is prepared containing liver microsomes (e.g., human, rat) and buffer at 37°C.
Initiation of Reaction: The reaction is initiated by adding a solution of the NADPH regenerating system (the cofactor for CYP enzymes).
Incubation: The benzoxazole methanamine derivative (at a low concentration, e.g., 1 µM) is added to the mix and incubated at 37°C.
Time-Point Sampling: Aliquots are removed at several time points (e.g., 0, 5, 15, 30, 60 minutes).
Reaction Quenching: The reaction in each aliquot is immediately stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Sample Processing: Samples are centrifuged to precipitate proteins.
Quantification: The supernatant is analyzed by LC-MS/MS to measure the remaining percentage of the parent compound at each time point.
Data Analysis: The natural log of the percent remaining is plotted against time. The slope of this line gives the elimination rate constant (k). From this, the in vitro half-life (t½) is calculated as 0.693/k.
In Vitro t½ (minutes)
Predicted In Vivo Clearance
> 60
Low
15 - 60
Moderate
< 15
High
In Vivo Pharmacokinetic Studies: The Whole Picture
While in vitro assays are predictive, a definitive understanding of a compound's PK profile requires in vivo studies, most commonly performed in rodents (mice or rats) during early discovery. [4][9][10][11]These studies integrate all ADME processes and provide essential parameters needed to predict human pharmacokinetics.
Caption: Workflow for a typical discrete rodent pharmacokinetic study.
Experimental Protocol: Rat Pharmacokinetic Study (IV and PO)
Animal Model: Male Sprague-Dawley rats with surgically implanted jugular vein cannulas are used to facilitate serial blood sampling. [9]Animals are divided into two groups: intravenous (IV) and oral (PO).
Dose Formulation and Administration:
IV Group: The compound is dissolved in a suitable vehicle (e.g., 20% Solutol in water) and administered as a single bolus via the tail vein (e.g., 1 mg/kg).
PO Group: The compound is formulated as a suspension or solution and administered by oral gavage (e.g., 10 mg/kg).
Blood Sampling: Blood samples (~100 µL) are collected from the jugular vein cannula at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose). Samples are collected into tubes containing an anticoagulant (e.g., K2EDTA).
Plasma Preparation: Blood samples are centrifuged to separate plasma, which is then transferred to a new set of tubes and stored at -80°C pending analysis.
Bioanalytical Method: A sensitive and specific LC-MS/MS method is developed and validated for the quantification of the benzoxazole methanamine derivative in rat plasma.
[7]6. Data Analysis: Plasma concentration-time data are analyzed using non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin).
Table of Key Pharmacokinetic Parameters
Parameter
Description
Importance
Cmax
Maximum observed plasma concentration
Related to efficacy and potential acute toxicity
Tmax
Time at which Cmax is observed
Indicates the rate of absorption
AUC
Area under the plasma concentration-time curve
Represents total drug exposure
t½
Terminal half-life
Determines dosing interval
CL
Clearance
The volume of plasma cleared of the drug per unit time
Vd
Volume of distribution
Indicates the extent of drug distribution into tissues
F%
Bioavailability (PO)
The fraction of the oral dose that reaches systemic circulation
Conclusion
The pharmacokinetic evaluation of benzoxazole methanamine derivatives is a cornerstone of the early drug discovery process. By employing a logical sequence of in vitro and in vivo assays, researchers can build a comprehensive ADME profile for their lead compounds. This data-driven approach, which focuses on understanding the causality behind experimental outcomes, is essential for guiding medicinal chemistry efforts, selecting candidates with a high probability of clinical success, and ultimately translating promising biological activity into safe and effective medicines.
References
In Vivo PK and TK-BioDuro-Global CRDMO, Rooted in Science. BioDuro.
Rodent PK Studies | Mouse, Rat, Hamster and Guinea pig. WuXi AppTec.
Rodent In Vivo PK Service. Creative Biolabs.
A Comparative Analysis of the ADME-Tox Properties of Benzoxazole Derivatives: A Guide for Drug Development Professionals. Benchchem.
The Importance of Murine Models in Determining In Vivo Pharmacokinetics, Safety, and Efficacy in Antimalarial Drug Discovery. MDPI.
In vivo Pharmacokinetic Studies | Dog and Rodent PK. Aurigene Pharmaceutical Services.
Exploring Benzoxazole Scaffolds: In-Silico Docking, ADME studies, and Synthesis for Breast Cancer Treatment. Frontiers in Health Informatics.
A benzoxazole derivative as an inhibitor of anaerobic choline metabolism by human gut microbiota. PMC.
Biological activity and ADME/Tox prediction of some 2-substituted benzoxazole derivatives. Semantic Scholar.
Synthesis, Antiproliferative Activity, ADME Profiling, and Docking Studies of Novel 1, 2, 3-Triazole Derivatives of 2-Amino and 2-Mercaptobenzoxazole. Bentham Science Publishers.
Synthesis, Antiproliferative Activity, ADME Profiling, and Docking Studies of Novel 1, 2, 3-Triazole Derivatives of 2-Amino and 2-Mercaptobenzoxazole. Bentham Science Publishers.
Development of in vitro biopharmaceutics tools for predicting the bioavailability of subcutaneously injected monoclonal antibodies and oligonucleotides. Taylor & Francis.
Biological evaluation and pharmacophore modeling of some benzoxazoles and their possible metabolites. PubMed.
EXPLORING THE PHARMACOKINETIC PROPERTIES AND METABOLIC PATHWAYS OF BENZOTHIAZOLE AND OXAZOLE-BASED COMPOUNDS: IMPLICATIONS FOR DRUG OPTIMIZATION AND DEVELOPMENT. ResearchGate.
in vitro/vivo Pharmacokinetic Screening. Sumika Chemical Analysis Service.
Spectroscopic Analysis of Benzoxazole Derivatives: Application Notes and Protocols. Benchchem.
Benzoxazole and benzothiazole amides as novel pharmacokinetic enhancers of HIV protease inhibitors. PubMed.
Biological activities of benzoxazole and its derivatives. ResearchGate.
In Vitro Assays for Screening Small Molecules. PubMed.
Journal of Chromatography B. Liverpool School of Tropical Medicine.
Synthesis of some new benzoxazole derivatives and investigation of their anticancer activities. PubMed.
In Vitro and In Vivo Methods to Assess Pharmacokinetic Drug-Drug Interactions in Drug Discovery and Development. Semantic Scholar.
BENZOXAZOLE: PROGRESS REPORT ON CHEMISTRY, SYNTHESIS AND BIOLOGICAL ACTIVITIES. ResearchGate.
Special Issue : In Silico and In Vitro Screening of Small Molecule Inhibitors. MDPI.
Benzoxazole: Synthetic Methodology and Biological Activities.
A review on biological matrices and analytical methods used for determination of drug of abuse. Journal of Applied Pharmaceutical Science.
Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices.
Benzoxazole derivatives: design, synthesis and biological evaluation. PMC.
Application Note: Synthesis Route and Protocol for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine Hydrobromide
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound: 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide (CAS: 2097936-28-0) Nomenclature Note: 1,2-benzoxazole is st...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals
Compound: 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide (CAS: 2097936-28-0)
Nomenclature Note: 1,2-benzoxazole is structurally synonymous with 1,2-benzisoxazole and benzo[d]isoxazole.
Introduction & Mechanistic Rationale
Benzisoxazole derivatives serve as critical pharmacophores in medicinal chemistry, most notably acting as precursors for anticonvulsant and antipsychotic agents (e.g., zonisamide analogs). The synthesis of 1-(5-chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide presents a unique synthetic challenge: the electron-deficient nature of the benzisoxazole core severely deactivates the C3-alkyl position, rendering standard radical halogenation (e.g., using NBS or Cl₂) of 3-methylbenzisoxazoles highly inefficient.
To bypass this limitation, our validated protocol employs a Modified Boekelheide Rearrangement . By first oxidizing the 3-methylbenzisoxazole to its N-oxide, the methyl group is electronically activated. Subsequent treatment with phosphorus oxychloride (POCl₃) induces a [3,3]-sigmatropic rearrangement that selectively delivers a chlorine atom to the methyl carbon.
Following successful halogenation, we utilize a classical Gabriel Synthesis . Direct amination of the resulting 3-chloromethyl intermediate with ammonia typically yields an intractable mixture of primary, secondary, and tertiary amines. Utilizing potassium phthalimide as a bulky, directing nucleophile ensures strict mono-alkylation. Subsequent hydrazinolysis cleanly liberates the primary amine, which is immediately trapped as the hydrobromide salt to ensure long-term bench stability and optimal aqueous solubility .
Synthetic Workflow Visualization
Synthetic workflow for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide. (Max Width: 760px)
Step-by-Step Experimental Protocols
Note: All protocols are designed as self-validating systems. Do not proceed to the next step unless the In-Process Quality Control (IPQC) criteria are strictly met.
Protocol A: Oxidative Cyclization to the N-Oxide
Causality: Sodium hypochlorite (NaOCl) acts as an electrophilic chlorinating agent on the oxime, facilitating an intramolecular nucleophilic attack by the phenoxide ion to construct the isoxazole ring while preserving the N-oxide state.
Preparation: Dissolve 5-chloro-2-hydroxyacetophenone oxime (1.0 eq, 100 mmol) in a 1:1 mixture of Ethanol/Water (200 mL).
Base Addition: Add NaOH (2.0 eq, 200 mmol) and stir until a clear solution is obtained. Cool the reaction vessel to 0–5 °C using an ice-water bath.
Oxidation: Dropwise add a 10–15% aqueous NaOCl solution (1.5 eq) over 30 minutes, maintaining the internal temperature below 5 °C.
Maturation: Stir for 2 hours at 0 °C. A pale yellow precipitate will begin to form.
Workup & IPQC: Filter the precipitate and wash with cold water.
Self-Validation (IPQC): Perform HPLC analysis. The reaction is successful if the oxime peak is <1.0% and the N-oxide product purity is >98.0%.
Protocol B: Modified Boekelheide Rearrangement
Causality: Triethylamine (TEA) acts as an acid scavenger and facilitates the formation of the exocyclic methylene intermediate required for the [3,3]-sigmatropic migration of the chloride ion from the phosphorus complex to the C3-methyl group.
Preparation: Suspend 3-methyl-5-chloro-1,2-benzisoxazole-2-oxide (1.0 eq, 50 mmol) in strictly anhydrous CH₂Cl₂ (150 mL) under an inert argon atmosphere.
Activation: Add TEA (1.5 eq, 75 mmol) and cool the mixture to 0 °C.
Rearrangement: Slowly add POCl₃ (1.5 eq, 75 mmol) dropwise via an addition funnel. Caution: Highly exothermic.
Maturation: Allow the reaction to warm to room temperature and stir for 4 to 6 hours.
Workup & IPQC: Carefully quench the reaction by pouring it over crushed ice. Extract with CH₂Cl₂ (3 × 50 mL), wash the combined organic layers with saturated NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel chromatography (Hexane:EtOAc).
Self-Validation (IPQC): TLC (8:2 Hexane:EtOAc) should show complete consumption of the highly polar N-oxide (Rf ~0.1) and the appearance of a distinct, less polar spot (Rf ~0.5).
Protocol C: Gabriel Synthesis (Alkylation & Hydrazinolysis)
Causality: The steric bulk of the phthalimide anion strictly prevents polyalkylation. Subsequent refluxing with hydrazine hydrate drives the formation of the highly stable phthalhydrazide byproduct, irreversibly releasing the free primary amine.
Alkylation: Suspend the purified 3-chloromethyl-5-chloro-1,2-benzisoxazole (1.0 eq, 20 mmol) and Potassium Phthalimide (1.2 eq, 24 mmol) in anhydrous DMF (50 mL). Heat the mixture to 80 °C for 4 hours.
Intermediate Isolation: Cool the mixture to room temperature and pour into rapidly stirring ice water (200 mL). Filter the resulting white solid (N-(5-chloro-1,2-benzisoxazol-3-ylmethyl)phthalimide) and dry under vacuum.
Hydrazinolysis: Suspend the intermediate in absolute Ethanol (100 mL). Add Hydrazine hydrate (64% aqueous, 3.0 eq). Reflux at 80 °C for 3 hours.
Workup & IPQC: A voluminous white precipitate (phthalhydrazide) will form. Cool to 0 °C, filter off the byproduct, and concentrate the filtrate. Dissolve the residue in EtOAc, wash with 1M NaOH to remove residual phthalhydrazide, dry over Na₂SO₄, and evaporate to yield the free base.
Self-Validation (IPQC): Ninhydrin stain on TLC should show a bright purple spot indicating the presence of a primary amine.
Protocol D: Hydrobromide Salt Precipitation
Causality: The free base is susceptible to oxidative degradation and atmospheric carbon dioxide absorption. Immediate conversion to the hydrobromide salt locks the molecule into a highly stable, crystalline lattice.
Preparation: Dissolve the free base 1-(5-chloro-1,2-benzoxazol-3-yl)methanamine in anhydrous diethyl ether (50 mL). Cool to 0 °C.
Precipitation: Dropwise add a 33% solution of HBr in Acetic Acid (1.1 eq) under vigorous stirring. An immediate, dense white precipitate will form.
Isolation: Stir for an additional 1 hour at 0 °C to ensure complete crystallization. Filter the solid, wash generously with cold diethyl ether to remove trace acetic acid, and dry under high vacuum at 40 °C for 12 hours.
Self-Validation (Final QC): Melting point determination and ¹H-NMR (DMSO-d₆) should confirm the disappearance of the broad free-amine NH₂ protons and the appearance of a sharp, integrated NH₃⁺ signal (~8.2 ppm).
Quantitative Data & Yield Analysis
The following table summarizes the expected operational metrics for this synthetic route when executed at a 100 mmol starting scale.
Rajput, V. K., et al. "An efficient synthesis of 3-chloromethyl-1,2-benzisoxazoles via modified Boekelheide rearrangement." Indian Journal of Chemistry, Sec B, 47B (2008): 1271-1276. URL:[Link]
Uno, H., et al. "Methane-sulfonamide derivatives, the preparation thereof and composition comprising the same." US Patent 4172896A (1979).
Application
HPLC method development parameters for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide
An Application Note and Protocol for the Development and Validation of a Reversed-Phase HPLC Method for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide Abstract This document provides a comprehensive guide for t...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Protocol for the Development and Validation of a Reversed-Phase HPLC Method for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide
Abstract
This document provides a comprehensive guide for the development and validation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide. The strategy detailed herein is tailored for researchers, scientists, and drug development professionals, emphasizing a systematic approach grounded in the physicochemical properties of the analyte. The narrative explains the scientific rationale behind the selection of chromatographic parameters, from the stationary phase and mobile phase composition to the final validated conditions. The protocol adheres to the principles outlined in the International Council for Harmonisation (ICH) guidelines to ensure the method's reliability, accuracy, and precision.[1][2][3]
Presence of a Primary Amine: The methanamine group (-CH₂NH₂) is a primary amine, which is basic. In the hydrobromide salt form, this amine will be protonated (-CH₂NH₃⁺). Maintaining this single protonated state is crucial for achieving sharp, symmetrical chromatographic peaks. This is best accomplished by using a mobile phase with a pH well below the pKa of the amine (typically pKa ≈ 9-10), ensuring complete and consistent ionization.
Aromatic Benzoxazole Core: The 5-chloro-1,2-benzoxazole moiety is an aromatic chromophore, making the molecule suitable for ultraviolet (UV) spectrophotometric detection.[4][5] The extended conjugation in the bicyclic ring system suggests a strong absorbance in the range of 250-300 nm. A preliminary scan using a Photo Diode Array (PDA) detector is recommended to identify the wavelength of maximum absorbance (λmax) for optimal sensitivity.
Hydrophobicity: The molecule possesses moderate hydrophobicity due to the chlorinated benzene ring, making it an ideal candidate for reversed-phase chromatography, where it can interact effectively with a non-polar stationary phase like C18.
Based on this analysis, a reversed-phase HPLC method with a buffered acidic mobile phase and UV detection is the most logical starting point.
HPLC Method Development Strategy
The development process is a systematic optimization of chromatographic parameters to achieve the desired separation, typically focusing on resolution, peak symmetry, and analysis time.
Initial Parameter Selection: The Rationale
Stationary Phase (Column): A C18 (octadecylsilane) column is the most versatile and widely used reversed-phase column, providing excellent retention for moderately polar compounds like the target analyte.[6] A standard dimension (e.g., 4.6 x 150 mm, 5 µm particle size) is a robust choice for initial development.
Mobile Phase: A combination of an aqueous buffer and an organic modifier is required.
Organic Modifier: Acetonitrile (ACN) is generally preferred over methanol for initial trials due to its lower viscosity (leading to lower backpressure) and better UV transparency.
Aqueous Phase & pH Control: To ensure the amine is consistently protonated, an acidic buffer is essential. A phosphate buffer or a dilute solution of an acid like trifluoroacetic acid (TFA) or phosphoric acid at a pH of 2.5-3.5 is recommended. For example, a 20 mM potassium phosphate buffer adjusted to pH 3.0 with phosphoric acid provides good buffering capacity and is a common choice.[7][8]
Detection: Based on the benzoxazole chromophore, initial detection can be set at 265 nm, a wavelength commonly used for similar aromatic structures.[9][10] A full UV scan (e.g., 200-400 nm) should be performed on a standard solution to determine the optimal λmax for maximum sensitivity.
Elution Mode: An isocratic elution is simpler and more robust for a single analyte assay. A starting composition of 60% aqueous buffer and 40% acetonitrile is a reasonable starting point, to be adjusted based on the initial retention time.
Systematic Optimization Workflow
The following workflow illustrates the logical progression from initial conditions to a fully optimized method.
Caption: A systematic workflow for HPLC method development.
Detailed Experimental Protocol
This section provides a step-by-step protocol for performing the analysis using the optimized method.
Instrumentation, Chemicals, and Reagents
Instrumentation: HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a PDA/UV detector (e.g., Waters Alliance, Agilent 1260).
Mobile Phase A (Aqueous): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water to make a 20 mM solution. Adjust the pH to 3.0 using orthophosphoric acid. Filter through a 0.45 µm nylon membrane filter.
Mobile Phase B (Organic): Acetonitrile (100%).
Diluent: Prepare a mixture of Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.
Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.
Working Standard Solution (50 µg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.
Optimized Chromatographic Conditions
The following table summarizes the recommended starting conditions, which should be optimized as described in Section 2.2.
Parameter
Recommended Condition
Column
C18, 4.6 x 150 mm, 5 µm
Mobile Phase
Isocratic: 60% Mobile Phase A, 40% Mobile Phase B
Flow Rate
1.0 mL/min
Column Temperature
35 °C
Injection Volume
10 µL
Detector Wavelength
λmax as determined by PDA scan (e.g., 272 nm)
Run Time
10 minutes
System Suitability Testing (SST)
Before any sample analysis, the suitability of the chromatographic system must be verified. Inject the working standard solution five or six times and evaluate the following parameters.
Method validation is the process of demonstrating that the analytical procedure is suitable for its intended purpose.[11] The following parameters must be evaluated.
Caption: Interrelationship of core validation parameters per ICH Q2(R2).
Specificity
Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., impurities, degradation products, matrix components).
Protocol:
Analyze the diluent (blank) to ensure no interfering peaks at the analyte's retention time.
Analyze a placebo sample (if applicable).
Perform forced degradation studies (acid, base, oxidative, thermal, photolytic) on the analyte and analyze the stressed samples to ensure the main peak is resolved from any degradation products.
Linearity and Range
Objective: To establish the relationship between analyte concentration and detector response and define the concentration range over which this relationship is acceptable.
Protocol:
Prepare a series of at least five calibration standards from the stock solution, typically covering 50% to 150% of the expected working concentration (e.g., 25, 37.5, 50, 62.5, 75 µg/mL).
Inject each standard in triplicate.
Construct a calibration curve by plotting the mean peak area against the concentration.
Objective: To determine the closeness of the test results to the true value.
Protocol:
Perform recovery studies by spiking a placebo matrix with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration).
Prepare three replicates at each level.
Analyze the samples and calculate the percentage recovery.
Acceptance Criteria: Mean recovery should be within 98.0% to 102.0%.
Precision
Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Protocol:
Repeatability (Intra-assay precision): Analyze six replicate preparations of the working standard (e.g., 50 µg/mL) on the same day, by the same analyst, on the same instrument.
Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.
Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0%.[3]
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
Objective: To determine the lowest concentration of analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).
Protocol:
These can be determined based on the signal-to-noise ratio (S/N) of the chromatographic peak.
Alternatively, they can be calculated from the standard deviation of the response and the slope of the calibration curve:
LOD = 3.3 * (σ / S)
LOQ = 10 * (σ / S)
(where σ = standard deviation of the y-intercepts of regression lines, S = slope of the calibration curve).[1]
Acceptance Criteria: S/N ratio for LOD is typically ~3:1, and for LOQ is ~10:1. Precision (%RSD) at the LOQ should be ≤ 10%.
Robustness
Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.
Protocol:
Introduce small changes to the optimized method parameters, one at a time.
Examples of variations include:
Flow rate (± 0.1 mL/min).
Column temperature (± 2 °C).
Mobile phase pH (± 0.2 units).
Organic phase composition (± 2%).
Analyze the working standard under each condition and evaluate the impact on system suitability parameters.
Acceptance Criteria: System suitability parameters should remain within the defined limits for all tested variations.
Conclusion
The described RP-HPLC method provides a systematic and scientifically grounded approach for the reliable quantification of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide. By starting with an understanding of the analyte's properties and following a logical optimization and validation workflow, researchers can establish a method that is accurate, precise, and robust, making it suitable for routine quality control, stability testing, and other applications in a regulated pharmaceutical environment. The validation protocols outlined herein are based on established ICH guidelines, ensuring the generation of high-integrity data.[11]
References
Candioti, L., De Zan, M. M., Cámara, M. S., & Goicoechea, H. C. (2014). HPLC Method Development and Validation for Pharmaceutical Analysis. InTech.
Tzouganaki, Z., et al. (2024). A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. MDPI. Available at: [Link]
Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Available at: [Link]
SlideShare. (n.d.). Analytical method validation and validation of hplc. Retrieved from [Link]
AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]
ZirChrom. (2004). Method Development Guide. Retrieved from [Link]
SIELC Technologies. (n.d.). Separation of Benzoxazole on Newcrom R1 HPLC column. Retrieved from [Link]
Walsh Medical Media. (2012). HPLC: Highly Accessible Instrument in Pharmaceutical Industry for Effective Method Development. Pharmaceutical Analytica Acta. Available at: [Link]
Jiang, X., et al. (2023). Development of an HPLC method for the determination of amines in a leukemia mouse model. RSC Publishing. Available at: [Link]
Devi, A.S.M., & Ravi, T.K. (2012). Validated UV spectrophotometric and HPLC methods for quantitative determination of zotepine. Research Journal of Pharmacy and Technology. Available at: [Link]
U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]
Research Journal of Pharmacy and Technology. (2012). Validated UV spectrophotometric and HPLC methods for quantitative determination of zotepine. Available at: [Link]
ResearchGate. (n.d.). Proposed fragmentation mechanism for degradation product Z2 (m/z 318). Retrieved from [Link]
ResearchGate. (2024). A Novel Approach for Estimation of Zotepine in Tablet Dosage Form. Retrieved from [Link]
Impact Factor. (2024). A Novel Approach for Estimation of Zotepine in Tablet Dosage Form. Available at: [Link]
Journal of Chemical and Pharmaceutical Research. (2012). Synthesis, characterization and biological evaluation of benzoxazole derivatives. Available at: [Link]
Asati, V., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal. Available at: [Link]
use of 5-chloro-1,2-benzoxazole-3-methanamine as a heterocyclic chemical building block
Executive Summary & Strategic Rationale The 1,2-benzisoxazole heterocycle is universally recognized as a "privileged scaffold" in medicinal chemistry due to its rigid, planar structure and versatile binding properties[1]...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Rationale
The 1,2-benzisoxazole heterocycle is universally recognized as a "privileged scaffold" in medicinal chemistry due to its rigid, planar structure and versatile binding properties[1]. It forms the molecular backbone of numerous FDA-approved drugs, particularly in the neuropharmacological space (e.g., the antipsychotic risperidone and the anticonvulsant zonisamide)[1].
As a highly specialized building block, 5-chloro-1,2-benzoxazole-3-methanamine (often supplied as a hydrobromide salt) offers distinct strategic advantages for drug development professionals:
Metabolic Shielding: The 5-chloro substitution effectively blocks cytochrome P450-mediated oxidative metabolism at the highly reactive para-position of the fused benzene ring, enhancing the pharmacokinetic half-life of derived compounds[2].
Lipophilic Efficiency (LipE): The introduction of the chlorine atom increases the overall lipophilicity (LogP) of the scaffold, which is critical for blood-brain barrier (BBB) penetration in central nervous system (CNS) targets.
Orthogonal Reactivity: The 3-methanamine moiety provides an unhindered, highly nucleophilic primary aliphatic amine. This allows for rapid, divergent synthesis of amides, secondary amines, and ureas without cross-reactivity from the stable benzisoxazole core[3].
Physicochemical Profiling
Understanding the baseline physicochemical properties of this building block is essential for calculating stoichiometric equivalents and predicting the behavior of downstream derivatives.
The primary utility of 5-chloro-1,2-benzoxazole-3-methanamine lies in its ability to act as a central hub for library generation. The following diagram illustrates the divergent synthetic pathways available to medicinal chemists.
Fig 1. Divergent synthetic workflows utilizing the 3-methanamine building block.
Causality & Rationale: HATU is selected over traditional EDC/HOBt coupling due to its superior kinetics and ability to suppress epimerization in chiral carboxylic acids. N,N-Diisopropylethylamine (DIPEA) is utilized as a sterically hindered, non-nucleophilic base to liberate the free amine from the hydrobromide salt without competing for the activated ester.
Step-by-Step Methodology:
Preparation: In an oven-dried vial under nitrogen, dissolve the carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M concentration).
Activation: Add DIPEA (3.0 eq) to the mixture. Stir at room temperature for 10 minutes to form the active HOAt ester.
Coupling: Add 5-chloro-1,2-benzoxazole-3-methanamine hydrobromide (1.0 eq) in a single portion. Expert Tip: The excess DIPEA (3.0 eq total) is critical here—1.0 eq neutralizes the HBr salt, while the remaining 2.0 eq drives the coupling reaction.
Reaction: Stir at room temperature for 2–4 hours.
Workup: Dilute with EtOAc and wash sequentially with saturated aqueous NaHCO₃, 1M HCl, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Self-Validation & Analytical Checkpoints:
In-Process Control (LC-MS): The reaction is complete when the starting material mass (m/z 183 [M+H]⁺ for the free base) is fully consumed.
Quality Control (¹H NMR in DMSO-d₆): Successful coupling is validated by the appearance of a distinct triplet at δ 8.5–9.0 ppm, corresponding to the newly formed amide N-H. The benzylic -CH₂- doublet will also shift downfield relative to the starting amine.
Protocol B: Chemoselective Reductive Amination
Causality & Rationale: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice. Unlike NaBH₄, it is a mild reducing agent that selectively reduces the transient iminium ion without prematurely reducing the starting aldehyde. The addition of acetic acid lowers the pH to ~4.5, which accelerates iminium formation.
Step-by-Step Methodology:
Imine Formation: Combine 5-chloro-1,2-benzoxazole-3-methanamine hydrobromide (1.0 eq) and the target aldehyde (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) (0.15 M).
pH Adjustment: Add DIPEA (1.0 eq) to neutralize the HBr salt, followed immediately by glacial acetic acid (1.5 eq). Stir for 1 hour at room temperature.
Reduction: Add NaBH(OAc)₃ (1.5 eq) portion-wise to control the mild exothermic reaction.
Reaction: Stir for 12 hours at room temperature under a nitrogen atmosphere.
Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with dichloromethane (DCM). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.
Self-Validation & Analytical Checkpoints:
In-Process Control (LC-MS): Monitor for the transient imine mass ([M+H]⁺ - 2) transitioning to the final secondary amine mass.
Quality Control (¹H NMR in CDCl₃): The complete disappearance of the highly deshielded aldehyde proton (δ 9.5–10.5 ppm) and the emergence of a new aliphatic -CH₂- signal validate the reduction.
Pharmacological Applications & Pathway Modulation
Benzisoxazole derivatives synthesized from this building block are heavily utilized in the discovery of novel CNS therapeutics and antimicrobial agents[6]. In neuropharmacology, the rigid benzisoxazole core frequently acts as a lipophilic anchor that fits precisely into the binding pockets of G-protein coupled receptors (GPCRs), specifically serotonin and dopamine receptors[1].
Fig 2. Typical neuropharmacological pathway of benzisoxazole-derived therapeutics.
By utilizing the 5-chloro-1,2-benzoxazole-3-methanamine building block, researchers can systematically explore structure-activity relationships (SAR). The 5-chloro substitution not only improves metabolic stability but also alters the electron density of the aromatic ring, which can fine-tune the ratio of 5-HT₂A to D₂ receptor antagonism—a critical parameter in developing atypical antipsychotics with minimized extrapyramidal symptoms (EPS)[1].
References
National Institutes of Health (PMC): Benzisoxazole: a privileged scaffold for medicinal chemistry. Retrieved from: [Link]
ChemScene / Namiki Shoji: Benzisoxazole building blocks. Retrieved from:[Link]
RSC MedChemComm: Benzisoxazole: a privileged scaffold for medicinal chemistry. Retrieved from: [Link]
Benzisoxazole.com: Heterocyclic Building Blocks-Benzisoxazole. Retrieved from:[Link]
ResearchGate: Benzisoxazole Derivatives: Synthesis and Their Therapeutic Significance in Medicinal Chemistry. Retrieved from:[Link]
Advanced Sample Preparation and LC-MS/MS Characterization of CAS 2097936-28-0
Target Analyte: 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide[1] Application Scope: Pharmacokinetics (PK), Bioanalysis, and Trace Quantification Executive Summary & Chemical Context CAS 2097936-28-0 is a halog...
CAS 2097936-28-0 is a halogenated benzisoxazole derivative featuring a primary methanamine group, supplied as a hydrobromide salt[1]. Benzisoxazole scaffolds are privileged structures in neuropharmacology (e.g., antipsychotics and anticonvulsants). However, the bioanalytical quantification of this specific building block presents distinct challenges:
High Polarity & Secondary Interactions: The primary amine (pKa ~9.0) is positively charged at physiological pH, making it highly water-soluble but prone to peak tailing on standard C18 columns due to interactions with residual silanols.
Counterion Suppression: The hydrobromide salt can cause severe ion suppression in the mass spectrometer source if the bromide ions co-elute with the analyte.
Matrix Effects: Endogenous phospholipids in plasma can severely quench the electrospray ionization (ESI) signal of polar amines[2].
As a Senior Application Scientist, I have designed the following workflows not merely as a sequence of steps, but as a self-validating analytical system . Every choice—from the extraction chemistry to the chromatographic stationary phase—is engineered to mitigate these specific physicochemical liabilities while adhering to stringent regulatory standards[3].
Physicochemical Rationale & Causality in Sample Preparation
To achieve reliable quantification, the sample preparation must isolate the target amine from the biological matrix while maintaining its stability. We utilize two orthogonal strategies depending on the required sensitivity:
Protein Precipitation (PPT) for Routine PK: Uses acidified acetonitrile. Causality: The acid disrupts protein-analyte binding and ensures the primary amine remains fully protonated, preventing it from co-precipitating with denatured plasma proteins.
Mixed-Mode Cation Exchange (MCX) SPE for Trace Analysis:Causality: Because liquid-liquid extraction (LLE) is sub-optimal for highly polar amines without using extreme alkaline conditions (which risk degrading the benzisoxazole ring), MCX is the gold standard. The primary amine is positively charged at low pH, allowing strong ionic retention on the sulfonic acid groups of the MCX sorbent. This permits aggressive washing with 100% organic solvents to strip away neutral lipids and phospholipids before eluting the analyte with a high-pH solvent[2].
Self-Validating Protocol Design (E-E-A-T)
A robust bioanalytical method must continuously prove its own reliability. In accordance with FDA Bioanalytical Method Validation Guidance[3][4], this protocol operates as a self-validating system. Every analytical batch must include the following control samples to dynamically monitor extraction recovery and matrix effects:
Causality: The low temperature accelerates protein crash, while the formic acid ensures the amine of CAS 2097936-28-0 remains ionized and highly soluble in the organic supernatant.
Agitation: Vortex vigorously for 2 minutes at 1000 rpm.
Separation: Centrifuge at 14,000 x g for 10 minutes at 4°C.
Dilution: Transfer 100 µL of the supernatant to a clean vial and dilute with 100 µL of HPLC-grade water.
Causality: Diluting the organic extract matches the solvent strength to the initial LC mobile phase, preventing peak breakthrough and poor peak shape on the column.
Protocol B: Mixed-Mode Cation Exchange (MCX) SPE
Recommended for trace analysis and high-sensitivity PK (LLOQ < 1 ng/mL).
Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid in Water through the MCX cartridge (30 mg/1 mL).
Loading: Dilute 100 µL of plasma with 100 µL of 4% Phosphoric Acid. Load onto the cartridge.
Causality: Phosphoric acid breaks analyte-protein interactions and ensures the amine is fully protonated for strong ionic binding to the sorbent.
Washing: Wash with 1 mL of 2% Formic Acid in Water, followed by 1 mL of 100% Methanol.
Causality: The acidic aqueous wash removes salts (including the hydrobromide counterion). The 100% Methanol wash removes neutral lipids and phospholipids without eluting the analyte, which is locked in place by ionic bonds.
Elution: Elute with 2 x 500 µL of 5% Ammonium Hydroxide in Methanol.
Causality: The high pH neutralizes the primary amine, breaking the ionic interaction with the sulfonic acid sorbent and allowing the organic solvent to elute the compound.
Reconstitution: Evaporate to dryness under a gentle nitrogen stream at 40°C. Reconstitute in 100 µL of Initial Mobile Phase.
Visualizations of Workflows and Mechanisms
Fig 1: Sample preparation decision tree and workflow for CAS 2097936-28-0.
Chromatographic Strategy: A Pentafluorophenyl (PFP) column is strictly recommended over a standard C18. Causality: The PFP stationary phase provides orthogonal selectivity via dipole-dipole and pi-pi interactions, offering superior retention for the halogenated aromatic ring and polar amine. This ensures the analyte elutes well past the solvent front, completely avoiding the ion-suppressing bromide counterion[5].
Table 2: Chromatographic Gradient (PFP Column, 2.1 x 50 mm, 1.7 µm)
International Journal of Pharmaceutical Sciences
Title: Bioanalytical Method Development and Validation: A Comprehensive Review
Source: ijpsjournal.com
URL:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Pharmacologists, Preclinical Development Scientists, and Medicinal Chemists
Document Type: Technical Protocol & Pharmacokinetic/Pharmacodynamic (PK/PD) Guide
Introduction & Scientific Rationale
The benzisoxazole scaffold is a privileged pharmacophore in central nervous system (CNS) drug discovery, frequently serving as the structural backbone for atypical antipsychotics, acetylcholinesterase inhibitors, and anticonvulsants [1, 2]. The compound 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide (hereafter referred to as CBM-HBr ) represents a highly lipophilic, fragment-like small molecule with a primary amine side chain.
Transitioning a novel benzisoxazole derivative like CBM-HBr from in vitro screening to in vivo murine models requires precise control over formulation and dosing. The highly lipophilic 5-chloro-benzisoxazole core drives blood-brain barrier (BBB) permeability, but it inherently limits aqueous solubility. To counteract this, the compound is synthesized as a hydrobromide (HBr) salt. HBr salts lower the dissolution energy barrier in the gastrointestinal tract and plasma, facilitating rapid systemic absorption without compromising the intrinsic permeability of the free base[3, 4].
This application note provides a self-validating, step-by-step methodology for establishing PK/PD profiles and efficacy dosing protocols for CBM-HBr in murine models, ensuring high data integrity and translational relevance.
Physicochemical Profiling & Formulation Strategy
Before initiating in vivo dosing, the physicochemical properties of CBM-HBr must dictate the vehicle selection. The primary amine (
pKa≈8.5−9.0
) will be protonated at physiological pH, while the planar, halogenated core will drive non-specific protein binding.
Causality in Vehicle Selection
While the HBr salt improves solubility compared to the free base, administering CBM-HBr in pure saline often results in micro-precipitation at the injection site or within the gastric lumen, leading to erratic absorption profiles. Therefore, a co-solvent system is required for Intravenous (IV) dosing, whereas a suspension or mild surfactant system is optimal for Per Os (PO) dosing [5].
Table 1: Validated Formulation Vehicles for CBM-HBr in Mice
Dosing Route
Preferred Vehicle Composition
Max Solubility (mg/mL)
Mechanistic Rationale
Intravenous (IV)
5% DMSO + 10% Tween 80 + 85% Saline
2.5 - 5.0
DMSO disrupts the crystal lattice; Tween 80 prevents precipitation upon dilution in systemic circulation.
Per Os (PO)
0.5% Methylcellulose (MC) + 0.1% Tween 80
10.0 - 30.0 (Suspension)
MC increases viscosity, maintaining a homogenous suspension for uniform gastric delivery and prolonged absorption.
Intraperitoneal (IP)
10% PEG400 + 90% Saline
5.0 - 10.0
PEG400 provides a miscible, tissue-friendly gradient that avoids the localized peritonitis often caused by DMSO.
Experimental Workflow & Pathway Visualization
To guarantee rigorous data capture, the experimental design must integrate formulation, administration, and compartmental sampling. The workflow below illustrates the critical path from dosing to non-compartmental analysis (NCA).
Figure 1: End-to-end murine pharmacokinetic workflow for CBM-HBr evaluation.
Metabolic Clearance Pathway
Understanding the metabolic fate of CBM-HBr is essential for interpreting PK data. The primary amine is highly susceptible to oxidative deamination by Monoamine Oxidases (MAO), while the benzisoxazole ring undergoes hepatic CYP450-mediated hydroxylation.
Figure 2: Pharmacokinetic absorption, distribution, and clearance pathway of CBM-HBr.
Step-by-Step In Vivo Dosing Protocols
Protocol A: Pharmacokinetic (PK) Profiling (IV and PO)
Objective: Determine the absolute bioavailability (
F%
), clearance (
Cl
), volume of distribution (
Vd
), and brain-to-plasma (
Kp
) ratio of CBM-HBr.
Materials:
Male C57BL/6 mice (8–10 weeks old, 20–25 g).
Formulated CBM-HBr (See Table 1).
Heparinized capillary tubes and K2-EDTA microcentrifuge tubes.
Step-by-Step Methodology:
Animal Preparation: Fast mice for 12 hours prior to PO dosing to eliminate food-effect variability on gastric emptying. IV-dosed mice may remain fed.
Dosing Execution:
IV Cohort (n=3 per timepoint): Administer 2.0 mg/kg CBM-HBr via lateral tail vein injection. Maximum injection volume: 5 mL/kg (approx. 100 µL per mouse). Inject slowly over 10 seconds to prevent acute HBr-induced cardiovascular spikes.
PO Cohort (n=3 per timepoint): Administer 10.0 mg/kg CBM-HBr via oral gavage using a 20-gauge bulb-tipped gastric needle. Maximum volume: 10 mL/kg.
Serial Blood Sampling: Collect 30 µL of blood via submandibular bleed or tail snip at the intervals specified in Table 2. Transfer immediately to K2-EDTA tubes and place on ice to halt ex vivo degradation by plasma esterases/oxidases.
Terminal Tissue Harvest: At
T=1h
and
T=4h
, euthanize a subset of mice via
CO2
asphyxiation. Perform transcardial perfusion with ice-cold saline to remove blood from the cerebrovasculature. Harvest the brain, weigh it, and snap-freeze in liquid nitrogen. This step is non-negotiable for accurately calculating the
Kp
(brain/plasma ratio) without blood contamination.
Sample Processing: Centrifuge blood at 3,000 × g for 10 minutes at 4°C to separate plasma. Store all plasma and tissue homogenates at -80°C until LC-MS/MS analysis.
Table 2: Standard Murine PK Sampling Schedule
Time Point (hr)
Route
Sample Type
Purpose / Target Parameter
0.08 (5 min)
IV only
Blood (30 µL)
Establish
C0
and initial distribution phase (
Vd
).
0.25, 0.5, 1.0
IV / PO
Blood (30 µL)
Capture
Cmax
and
Tmax
for PO absorption profile.
2.0, 4.0, 8.0
IV / PO
Blood (30 µL)
Define the elimination rate constant (
Kel
) and half-life (
t1/2
).
1.0, 4.0
IV / PO
Brain Tissue
Determine CNS penetrance (
Kp
) at peak and trough levels.
Given the structural homology of CBM-HBr to known neuroactive benzisoxazoles, evaluating its efficacy in CNS models (e.g., anticonvulsant or anxiolytic assays) is a standard next step [1, 2].
Objective: Assess the dose-dependent neuro-behavioral effects of CBM-HBr using the Maximal Electroshock Seizure (MES) test or Open Field Test (OFT).
Step-by-Step Methodology:
Dose Escalation (MTD Establishment): Before efficacy testing, determine the Maximum Tolerated Dose (MTD). Administer CBM-HBr via IP injection at 10, 30, and 100 mg/kg. Observe for 4 hours for signs of neurotoxicity (e.g., ataxia, loss of righting reflex, or sedation using the rotarod test). Causality note: IP is preferred for rapid CNS screening to bypass first-pass hepatic metabolism while avoiding the technical limitations of IV.
Pre-treatment Interval: Based on the PK data (Protocol A), identify the
Tmax
(typically 0.5 to 1 hour post-IP/PO). Administer the test dose of CBM-HBr exactly at
Tmax
minus the assay duration.
Efficacy Execution (e.g., MES Test):
Administer CBM-HBr (e.g., 15 mg/kg and 30 mg/kg IP) to groups of 8 mice.
Wait 30 minutes (
Tmax
).
Apply an alternating current (50 mA, 60 Hz, 0.2 seconds) via corneal electrodes.
Endpoint: Protection is defined as the complete abolition of the hindlimb tonic extensor component of the seizure. Calculate the
ED50
(Effective Dose for 50% of the cohort).
Data Interpretation and Quality Control
When analyzing the in vivo data for CBM-HBr, researchers must account for the hydrobromide salt mass. The molecular weight of the free base 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine is approximately 182.6 g/mol , whereas the HBr salt is approximately 263.5 g/mol .
Critical Quality Control Rule: All dosing calculations and subsequent LC-MS/MS quantifications must be corrected for the salt factor (Free Base / Salt MW ratio
≈0.69
). Failure to apply this correction will result in a 31% overestimation of systemic clearance and a severe miscalculation of the
ED50
[4].
References
Samanth, M. (2025). Benzisoxazole derivatives: Synthesis and their therapeutic significance in medicinal chemistry. SSRN Electronic Journal. Available at:[Link]
Rochais, C., et al. (2020). Rational design of novel benzisoxazole derivatives with acetylcholinesterase inhibitory and serotoninergic 5-HT4 receptors activities for the treatment of Alzheimer's disease. Scientific Reports, 10, 3080. Available at:[Link]
Zhai, Z., et al. (2022). Design, Synthesis, and Evaluation of Novel Benzo[d]isoxazole Derivatives as Anticonvulsants by Selectively Blocking the Voltage-Gated Sodium Channel NaV1.1. ACS Chemical Neuroscience, 13(5), 652–665. Available at:[Link]
FDA Center for Drug Evaluation and Research. (2020). Pharmacology and pharmacokinetics of tazemetostat (hydrobromide salt formulation). Clinical Pharmacology and Biopharmaceutics Review. Available at:[Link]
Pizarro, T. T., et al. (2009). Pharmacological Intervention Studies Using Mouse Models: Translating Preclinical Data into New Drug Therapies. Inflammatory Bowel Diseases, 15(9), 1413–1423. Available at:[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Synthesis of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine Hydrobromide
Welcome to the technical support center for the synthesis of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide. This guide is designed for researchers, scientists, and drug development professionals to navigate th...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you optimize your reaction conditions and improve your synthesis yield.
Introduction
1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine is a key building block in the synthesis of various pharmaceutical compounds, including the atypical antipsychotic drug zotepine.[1][2][3][4][5][6][7][8][9][10] The synthesis of this molecule, while conceptually straightforward, can be fraught with challenges that lead to low yields and purification difficulties. This guide will walk you through potential pitfalls and provide actionable solutions to enhance the efficiency and success of your synthesis.
A common synthetic approach to 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide involves a multi-step process. A plausible and efficient route is outlined below:
Caption: A plausible synthetic pathway to 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide.
This guide is structured to address issues that may arise during each key stage of this synthetic sequence.
Troubleshooting Guides & FAQs
Part 1: Synthesis of 5-Chloro-1,2-benzisoxazole-3-carbonitrile (Intermediate C)
The formation of the 1,2-benzisoxazole ring is a critical step that can be prone to low yields and side reactions.
Question 1: I am getting a low yield of 5-Chloro-1,2-benzisoxazole-3-carbonitrile. What are the likely causes and how can I improve it?
Answer: Low yields in the formation of the 1,2-benzisoxazole ring often stem from incomplete oximation, inefficient cyclization, or competing side reactions. Let's break down the troubleshooting process.
Incomplete Oximation: The initial step of converting the aldehyde to an oxime must be driven to completion.
Troubleshooting:
Monitor the reaction: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting aldehyde.
pH control: The pH of the reaction mixture is crucial for oximation. Ensure the pH is within the optimal range for oxime formation (typically around 4-5).
Reagent stoichiometry: A slight excess of hydroxylamine hydrochloride and a suitable base (e.g., sodium acetate, pyridine) can help drive the reaction to completion.
Inefficient Cyclization/Dehydration: The cyclization of the oxime to the benzisoxazole is a dehydration reaction. The choice of dehydrating agent is critical.
Troubleshooting:
Dehydrating agents: Acetic anhydride is commonly used. However, other reagents like thionyl chloride, phosphorus pentoxide, or even strong acids can be employed. The choice of reagent can significantly impact the yield and should be optimized.
Temperature control: The reaction temperature needs to be carefully controlled. Excessive heat can lead to decomposition and the formation of side products. A stepwise increase in temperature might be beneficial.
Side Reactions: The primary competing side reaction is the Beckmann rearrangement of the oxime, which would lead to the formation of an isomeric benzoxazole derivative.[11]
Troubleshooting:
Reaction conditions: The Beckmann rearrangement is often favored by strong acids. Using a milder dehydrating agent or carefully controlling the amount of acid catalyst can help to minimize this side reaction.
Solvent choice: The choice of solvent can influence the reaction pathway. Aprotic solvents are generally preferred for this step.
Question 2: I am observing multiple spots on my TLC plate after the cyclization reaction, indicating the presence of impurities. What are these impurities and how can I get rid of them?
Answer: The presence of multiple spots on your TLC plate suggests the formation of side products or the presence of unreacted starting materials.
Common Impurities:
Unreacted oxime: If the cyclization is incomplete, you will have residual oxime.
Beckmann rearrangement product: As mentioned earlier, this is a common side product.
Polymeric materials: Under harsh conditions, phenolic compounds can polymerize.
Purification Strategies:
Column chromatography: This is the most effective method for separating the desired product from impurities. A silica gel column with a suitable solvent system (e.g., hexane/ethyl acetate) should provide good separation.
Recrystallization: If the product is a solid, recrystallization from an appropriate solvent can be an effective purification method.
Part 2: Reduction of 5-Chloro-1,2-benzisoxazole-3-carbonitrile to 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine (Intermediate D)
The reduction of the nitrile to the primary amine is a key transformation in this synthesis. The choice of reducing agent and reaction conditions are critical for achieving a high yield and avoiding side reactions.
Question 3: My reduction of the nitrile to the amine is giving a low yield. What are the best reducing agents for this transformation and what conditions should I use?
Answer: The reduction of a nitrile to a primary amine can be achieved using various reducing agents. The optimal choice depends on the scale of your reaction and the available equipment.
Reducing Agent
Typical Conditions
Advantages
Disadvantages
Lithium Aluminum Hydride (LiAlH₄)
Anhydrous THF or Et₂O, 0°C to reflux
Powerful reducing agent, high yields
Highly reactive with water, requires stringent anhydrous conditions, difficult workup
Catalytic Hydrogenation (H₂/Catalyst)
H₂, Raney Nickel, Pd/C, or Rh/Al₂O₃, various solvents (MeOH, EtOH, THF), pressure
Cleaner reaction, easier workup, scalable
Requires specialized hydrogenation equipment, catalyst can be pyrophoric
Borane Complexes (e.g., BH₃-THF)
THF, reflux
Milder than LiAlH₄, good selectivity
Can be slower, may require an excess of reagent
Troubleshooting Low Yields:
LiAlH₄:
Anhydrous conditions: Ensure all glassware is oven-dried and the solvent is anhydrous. Any moisture will quench the LiAlH₄.
Addition of nitrile: Add the nitrile solution slowly to the LiAlH₄ suspension at 0°C to control the initial exothermic reaction.
Workup: A careful workup (e.g., Fieser workup) is crucial to obtaining a good yield of the amine.
Catalytic Hydrogenation:
Catalyst activity: Use a fresh, active catalyst. The catalyst loading may need to be optimized.
Hydrogen pressure: The reaction may require elevated hydrogen pressure to proceed at a reasonable rate.
Solvent choice: The choice of solvent can affect the catalyst activity and the solubility of the substrate.
Question 4: I am observing the formation of secondary and tertiary amines as byproducts during the reduction. How can I prevent this?
Answer: The formation of secondary and tertiary amines is a common side reaction during nitrile reduction, arising from the reaction of the initially formed primary amine with the intermediate imine.
Caption: Side reaction pathway leading to secondary amine formation during nitrile reduction.
Strategies to Minimize Side Reactions:
LiAlH₄: This is often the best choice to avoid over-alkylation as the reduction is typically fast.
Catalytic Hydrogenation:
Ammonia: Conducting the hydrogenation in the presence of ammonia can suppress the formation of secondary and tertiary amines.
Acidic conditions: In some cases, performing the hydrogenation in an acidic medium (e.g., with HCl in ethanol) can protonate the primary amine, preventing it from reacting further.
Alternative Synthetic Route: Reductive Amination
An alternative to the nitrile reduction is the reductive amination of the corresponding aldehyde, 5-chloro-1,2-benzisoxazole-3-carbaldehyde. This can be achieved using a reducing agent like sodium borohydride in the presence of an ammonia source.[12][13]
Part 3: Formation of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine Hydrobromide (Final Product)
The final step is the formation of the hydrobromide salt, which is important for the stability and handling of the amine product.
Question 5: I am having trouble isolating a pure, crystalline hydrobromide salt. What are the best practices for salt formation?
Answer: The formation of a stable, crystalline salt depends on the choice of solvent, the stoichiometry of the acid, and the purification of the free amine.
Purification of the Free Amine: Before attempting salt formation, ensure that the free amine is as pure as possible. Any impurities can interfere with crystallization.
Solvent Selection:
The ideal solvent system is one in which the free amine is soluble, but the hydrobromide salt is insoluble.
Commonly used solvents for this purpose include isopropanol, ethanol, or a mixture of a polar solvent with a non-polar co-solvent like diethyl ether or hexane.
Stoichiometry of HBr:
Use a stoichiometric amount of hydrobromic acid. An excess of acid can lead to the formation of an oily product or a product with a lower melting point.
HBr can be used as a solution in acetic acid or as a gas dissolved in a suitable solvent.
Crystallization:
Slow addition of the HBr solution to the amine solution at a controlled temperature (often 0°C) can promote the formation of well-defined crystals.
If the product precipitates as an oil, try scratching the inside of the flask with a glass rod or adding a seed crystal to induce crystallization.
Summary of Key Recommendations
Stage of Synthesis
Common Issue
Key Recommendations
Benzisoxazole Formation
Low Yield
Monitor oximation by TLC, optimize pH, choose an appropriate dehydrating agent, and control the reaction temperature.
Side Product Formation
Use milder reaction conditions to avoid the Beckmann rearrangement.
Nitrile Reduction
Low Yield
Ensure anhydrous conditions for LiAlH₄, use an active catalyst for hydrogenation, and optimize hydrogen pressure.
Formation of Secondary/Tertiary Amines
Use LiAlH₄ for rapid reduction, or conduct hydrogenation in the presence of ammonia.
Salt Formation
Poor Crystallization
Purify the free amine, select an appropriate solvent system, use a stoichiometric amount of HBr, and control the rate of addition and temperature.
By systematically addressing these potential issues, you can significantly improve the yield and purity of your 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide synthesis.
N-[3-(Chloromethyl)-1,2-benzisoxazol-5-yl]acetamide - MDPI. Available at: [Link]
Synthesis of N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide 1. - ResearchGate. Available at: [Link]
Recent advances in the synthesis of 1,2-benzisoxazoles and 1,2-benzisoxazolines. Available at: [Link]
Review on Synthesis of 3-Substituted 1,2-Benzisoxazole Derivatives. Available at: [Link]
Studies on 3-substituted 1,2-benzisoxazole derivatives. 6. Syntheses of 3-(sulfamoylmethyl). Available at: [Link]
Benzisoxazole synthesis - Organic Chemistry Portal. Available at: [Link]
Zotepine | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. Available at: [Link]
Solution-Phase Synthesis of a Diverse Library of Benzisoxazoles Utilizing the [3 + 2] Cycloaddition of in Situ-Generated Nitrile Oxides and Arynes | ACS Combinatorial Science. Available at: [Link]
NOTE Synthesis of 5-Chloro-2-(4-tetradecanoyloxybenzylidenamino)benzoxazole. Available at: [Link]
A Novel Approach for Estimation of Zotepine in Tablet Dosage Form - Impactfactor. Available at: [Link]
Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. Available at: [Link]
Zotepine: A clinical review - ResearchGate. Available at: [Link]
Synthesis, antimicrobial activity, density functional modelling and molecular docking with COVID-19 main protease studies of benzoxazole derivative: 2-(p-chloro-benzyl)-5-[3-(4-ethly-1-piperazynl) propionamido] - PMC. Available at: [Link]
5-Chloroisoxazoles: A Versatile Starting Material for the Preparation of Amides, Anhydrides, Esters, and Thioesters of 2H-Azirine-2-carboxylic Acids - MDPI. Available at: [Link]
3-Anilinomethyl-5-chloro-1,3-benzoxazol-2(3H)-one - PMC. Available at: [Link]
Synthesis and screening of antibacterial and antifungal activity of 5-chloro-1,3-benzoxazol-2(3 h)-one derivatives - PMC. Available at: [Link]
Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer A. Available at: [Link]
Adverse effects of zotepine and their relationship to serum concentrations of the drug and prolactin - PubMed. Available at: [Link]
Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - PMC. Available at: [Link]
Zotepine: a clinical review - PubMed. Available at: [Link]
Microwave-Promoted Synthesis of 3-Amino-Substituted 1,2-Benzisoxazoles - ResearchGate. Available at: [Link]
What is the mechanism of Zotepine? - Patsnap Synapse. Available at: [Link]
Synthetic optimization of rosiglitazone and related intermediates for industrial purposes. Available at: [Link]
An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent - BYU ScholarsArchive. Available at: [Link]
SYNTHESIS OF SOME 3-ARYL-2-(5'-CHLORO-3'- METHYLBENZOFURAN-2'-YL)-1, 4-QUINOXALYL METHANES OF BIOLOGICAL INTEREST. Available at: [Link]
Supporting Information - The Royal Society of Chemistry. Available at: [Link]
Synthesis of new 2-(((5-Substituted-1H-benzo[d]imidazol- 2-yl)methyl)amino) - Ijarse. Available at: [Link]
One-pot synthesis of 2-arylated and 2-alkylated benzoxazoles and benzimidazoles based on triphenylbismuth dichloride-promoted desulfurization of thioamides - Beilstein Journals. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Compound Profile: CAS 2097936-28-0 | 1-(5-chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide[1]
Core Issue: Rapid precipitation ("crash-out") when transitioning from organic stock solutions into physiological assay buffers.
As a Senior Application Scientist, I frequently see researchers assume that because a compound is supplied as a hydrobromide salt, it will exhibit universal aqueous solubility. However, in the context of in vitro biological assays, solubility is a dynamic, multi-variable system governed by kinetics, solvent exchange, and micro-environmental pH. This guide provides a mechanistic breakdown of why CAS 2097936-28-0 fails in standard assays and how to engineer a robust formulation strategy.
Part 1: Frequently Asked Questions (FAQs)
Q1: I purchased the hydrobromide salt expecting high water solubility. Why does it immediately turn cloudy when diluted from a 10 mM DMSO stock into my cell culture media?A: You are observing a failure of kinetic solubility , not thermodynamic solubility[2]. When you dissolve the compound in DMSO, you strip the salt of its counterion and solvate the molecule as a free species. When this stock is rapidly introduced into an aqueous buffer, the solvent environment changes instantaneously. The compound experiences severe localized supersaturation before it can reach a true thermodynamic equilibrium, leading to rapid nucleation and amorphous precipitation[3]. In biological assays, we must optimize for this transient kinetic "crash-out" threshold.
Q2: Is the physiological pH of my assay (pH 7.4) specifically causing this compound to precipitate?A: Yes. The behavior of this compound is strictly governed by the Henderson-Hasselbalch equation , which dictates the crosstalk between the assay pH and the compound's pKa[4]. CAS 2097936-28-0 contains a primary amine attached to a highly lipophilic 5-chloro-1,2-benzoxazol-3-yl core[1]. As the pH of your buffer approaches or exceeds the pKa of this amine, the compound deprotonates into its neutral free-base form. Because the intrinsic solubility (
S0
) of this halogenated aromatic free base is extremely low, it rapidly precipitates[5]. According to Le Chatelier’s principle, this precipitation drives more of the ionized salt to deprotonate, causing a cascading crash-out effect.
Q3: My cells cannot tolerate more than 0.5% DMSO, and I cannot lower the assay pH to keep the amine protonated. How can I keep this compound in solution?A: We recommend utilizing host-guest complexation via Cyclodextrins , specifically 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)[6]. The hydrophobic cavity of the cyclodextrin encapsulates the lipophilic chlorobenzisoxazole moiety, shielding it from the aqueous environment, while the hydrophilic exterior maintains water solubility. This approach rescues the apparent kinetic solubility at physiological pH without requiring toxic concentrations of organic co-solvents or altering the assay's acid-base balance.
Part 2: Quantitative Solubility Profiling
The following table summarizes the kinetic solubility limits of CAS 2097936-28-0 across different vehicle systems. Notice how manipulating the pH or introducing a macrocyclic host drastically alters the precipitation threshold.
Vehicle / Buffer System
Co-Solvent / Excipient
Apparent Kinetic Solubility Limit
Visual / Nephelometric Observation
PBS (pH 7.4)
1.0% DMSO
< 5 µM
Rapid precipitation (highly cloudy)
PBS (pH 7.4)
5.0% DMSO
~ 15 µM
Micro-precipitates detected via laser
Acetate Buffer (pH 4.5)
1.0% DMSO
> 200 µM
Clear solution (amine fully ionized)
PBS (pH 7.4)
1.0% DMSO + 10% HP-β-CD
> 150 µM
Clear solution (host-guest encapsulation)
Part 3: Self-Validating Experimental Protocol
To accurately troubleshoot this compound, you must abandon subjective visual checks and adopt a highly sensitive, self-validating Nephelometric Kinetic Solubility Assessment [3].
Step 1: Preparation of the Organic Stock
Action: Dissolve CAS 2097936-28-0 in 100% anhydrous DMSO to a final concentration of 10 mM.
Causality: DMSO completely disrupts the crystal lattice of the solid powder. In kinetic solubility assays, we do not measure the energy required to break the crystal lattice; rather, we measure the precipitation tendency of the already-solvated molecule when introduced to an anti-solvent (water)[2].
Step 2: Serial Dilution in the Organic Phase
Action: Create a concentration gradient (e.g., 10 mM down to 0.1 mM) using 100% DMSO.
Causality: Diluting the compound in the organic phase before introducing it to the aqueous buffer prevents the massive, localized supersaturation events that occur if you titrate pure high-concentration DMSO directly into a large aqueous volume[3].
Step 3: Aqueous Transfer and Incubation
Action: Transfer 2 µL of each DMSO stock into 198 µL of the target biological buffer (e.g., PBS pH 7.4) in a 96-well plate. This yields a final DMSO concentration of 1.0%. Incubate at 37°C for 60 minutes.
Causality: This step mimics the exact kinetic conditions of your biological assay. The 60-minute incubation allows the transient supersaturated state to nucleate and form particles if the kinetic solubility limit is exceeded.
Step 4: Nephelometric Detection
Action: Read the plate using a laser nephelometer (e.g., 632.8 nm red diode laser).
Causality: Laser nephelometry measures forward-scattered light. It is exponentially more sensitive than UV-Vis or naked-eye observations, detecting nano-precipitates and colloidal aggregates long before gross precipitation occurs[3]. A sharp exponential increase in scattered light (counts) establishes the exact kinetic solubility threshold.
Step 5: System Self-Validation
Action: Include a vehicle-only control (1.0% DMSO in PBS without compound) and a known insoluble reference standard (e.g., Nicardipine at pH 7.4).
Causality: This internally validates the assay. The vehicle control establishes the baseline optical noise of the buffer, ensuring that any increase in nephelometric counts is strictly due to the compound precipitating. The insoluble reference confirms the laser's sensitivity to detect colloidal aggregates.
Part 4: Troubleshooting Workflow Visualization
Workflow for diagnosing and resolving kinetic solubility failures of lipophilic salts in vitro.
References
Journal of Medicinal Chemistry (ACS Publications). "Between Theory and Practice: Computational/Experimental Integrated Approaches to Understand the Solubility and Lipophilicity of PROTACs".[Link]
Analytical Chemistry (ACS Publications). "Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates".[Link]
PMC (National Institutes of Health). "Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches".[Link]
Raytor. "Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures".[Link]
Taylor & Francis. "Crosstalk of physiological pH and chemical pKa under the umbrella of physiologically based pharmacokinetic modeling of drug absorption, distribution, metabolism, excretion, and toxicity".[Link]
Technical Support Center: Preventing Degradation of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine Hydrobromide
Welcome to the Technical Support Center for handling and storing 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide . As a critical intermediate in the synthesis of benzisoxazole-derived therapeutics, maintaining t...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for handling and storing 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide . As a critical intermediate in the synthesis of benzisoxazole-derived therapeutics, maintaining the structural integrity of this compound is paramount. The benzisoxazole core is notoriously sensitive to environmental stressors, and while the hydrobromide salt form provides some stabilization to the primary amine, it introduces unique hygroscopic challenges.
This guide provides causality-driven troubleshooting, self-validating analytical protocols, and authoritative storage strategies designed for researchers and drug development professionals.
Part 1: Troubleshooting Guides & Causality FAQs
Q1: Why does my batch of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide develop a yellowish tint during benchtop handling?The Causality: This discoloration is the hallmark of photodegradation. The benzisoxazole chromophore exhibits strong spectral absorption in the UV range (239–283 nm). When exposed to ambient laboratory lighting or sunlight, the molecule absorbs photons that provide enough energy to overcome the activation barrier for N-O bond homolysis. Similar to related benzisoxazole drugs (e.g., zonisamide), which exhibit rapid aqueous photolytic half-lives of less than 3 hours[1], this intermediate degrades into ring-opened photoproducts that conjugate and appear yellow or brown.
The Solution: Always handle the compound under amber lighting or in actinic glassware. Long-term storage must be in opaque, high-density polyethylene (HDPE) containers or amber glass vials.
Q2: During long-term stability testing at 40°C/75% RH, we observe a major degradant peak with a shorter retention time on RP-HPLC. What is the mechanism?The Causality: This indicates hydrolytic ring opening. While the hydrobromide salt stabilizes the primary amine against oxidation, the compound is highly hygroscopic. Moisture ingress creates a localized aqueous microenvironment where the salt partially dissociates. The N-O bond of the benzisoxazole ring is highly susceptible to base-catalyzed or neutral hydrolytic cleavage. In this microenvironment, the ring opens to form a highly polar 2-hydroxy-5-chlorobenzonitrile derivative (a salicylonitrile analog). Because this ring-opened degradant is significantly more polar than the intact intermediate, it elutes earlier on a reverse-phase C18 column.
The Solution: Store the compound in tightly sealed containers with desiccant pouches (e.g., silica gel). Flush the container headspace with high-purity argon or nitrogen before sealing to displace atmospheric moisture.
Q3: Is oxidative degradation a significant concern for this hydrobromide salt?The Causality: Yes. Although the hydrobromide salt protonates the primary amine—reducing its electron density and susceptibility to rapid oxidation compared to the free base—the benzisoxazole ring itself remains vulnerable. In the presence of reactive oxygen species (ROS) or trace peroxides in solvents, the ring undergoes oxidative degradation, leading to complex, multi-peak breakdown profiles[2].
The Solution: Avoid co-storage with oxidizing agents. When preparing solutions for synthesis or analysis, use freshly opened, peroxide-free solvents (especially if using ethers) and consider sparging solvents with nitrogen.
Part 2: Mechanistic Visualizations
Core degradation pathways of the benzisoxazole intermediate under environmental stress.
Part 3: Quantitative Data & Expected Degradation Profiles
To establish a baseline for your analytical methods, we have summarized the expected degradation behavior of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide under various stress conditions.
Part 4: Experimental Protocol for Stability-Indicating Method Development
To ensure the trustworthiness of your analytical data, you must employ a self-validating stability-indicating method in accordance with ICH Q1A(R2) guidelines[3]. The following protocol incorporates a critical neutralization step to prevent false-positive degradants from forming on the HPLC column itself.
Step-by-Step Methodology: Forced Degradation
Step 1: Sample Preparation
Prepare a 1.0 mg/mL stock solution of the API in a diluent of LC-MS grade Methanol:Water (50:50, v/v). The use of LC-MS grade solvents is critical to prevent trace metal-catalyzed oxidation.
Alkaline Hydrolysis (High Risk): Mix 5 mL of the stock solution with 5 mL of 0.1N NaOH. Heat at 60°C for 24 hours. Critical Step: Neutralize the sample with 5 mL of 0.1N HCl prior to injection. Causality: Injecting highly basic samples degrades the silica backbone of the C18 stationary phase, causing peak tailing and on-column degradation. Neutralization ensures that observed degradants were formed strictly during the stress period.
Oxidative Stress: Mix 5 mL of the stock solution with 5 mL of 10% H2O2. Keep at room temperature for 16 hours[2].
Photolysis: Expose a 1.0 mg/mL solution to UV light (minimum 1.2 million lux hours and 200 watt hours/m²) as per ICH Q1B.
Step 3: HPLC Analysis & Mass Balance
Column: C18 (250 mm × 4.6 mm, 5 µm).
Mobile Phase: Gradient elution using 0.1% Formic acid in Water (A) and Acetonitrile (B).
Detection: UV at 240 nm.
Validation Metric: Calculate the Mass Balance. The sum of the remaining API peak area and all degradant peak areas must equal approximately 100% of the initial unstressed API peak area. A significant drop in mass balance indicates that degradants are either volatile or not absorbing at the chosen UV wavelength.
Step-by-step workflow for establishing a stability-indicating HPLC method.
References
Title: Q1A(R2)
Title: Zonegran, Zonisamide - European Medicines Agency (EMA)
resolving common impurities in 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide batches
Welcome to the dedicated technical support guide for 1-(5-chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide. This resource is designed for researchers, scientists, and drug development professionals to effectively iden...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the dedicated technical support guide for 1-(5-chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide. This resource is designed for researchers, scientists, and drug development professionals to effectively identify, troubleshoot, and resolve common impurities encountered in batches of this crucial intermediate. Our goal is to provide you with the expertise and practical guidance necessary to ensure the highest purity of your material, thereby safeguarding the integrity of your research and development efforts.
Frequently Asked Questions (FAQs)
Q1: What are the most common types of impurities we can expect in 1-(5-chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide?
A1: Impurities can generally be categorized into three main groups:
Process-Related Impurities: These arise from the synthetic route and include unreacted starting materials, intermediates, and by-products. For instance, residual 2-amino-4-chlorophenol or by-products from incomplete cyclization are common.[1][2][3]
Degradation Products: These form during storage or under specific experimental conditions. The benzisoxazole ring can be susceptible to hydrolysis, and the primary amine is prone to oxidation.[4][5]
Residual Solvents and Reagents: Solvents used during synthesis and purification (e.g., toluene, methanol) and reagents like catalysts or bases can be present in the final product.[6]
Q2: My batch of 1-(5-chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide has a noticeable color, is this an issue?
A2: Pure 1-(5-chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide should be a white to off-white solid. A distinct yellow or brown coloration often indicates the presence of oxidation by-products or residual starting materials.[7] While minor color variations may not always impact downstream applications, it is a strong indicator of impurity and warrants further investigation via analytical techniques like HPLC or NMR.
Q3: What is the recommended storage condition to minimize degradation?
A3: To minimize degradation, the compound should be stored in a tightly sealed container, protected from light, and kept in a cool, dry place. An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage to prevent oxidation of the amine group.[4]
Troubleshooting Guide: Identification and Resolution of Common Impurities
This section provides a more in-depth look at specific impurities, their identification, and proven methods for their removal.
Issue 1: Presence of Unreacted Starting Materials and Intermediates
Scenario: Your HPLC chromatogram shows peaks that correspond to the retention times of known starting materials or synthetic intermediates.
Causality: This typically results from incomplete reactions or inefficient purification of the final product. The benzisoxazole scaffold is often synthesized through methods like the cyclization of o-hydroxy ketoximes, and residual precursors can carry through.[8]
Identification:
HPLC: A gradient reversed-phase HPLC method is highly effective for separating the target compound from more polar or non-polar starting materials.[9][10][11] A C8 or C18 column with a mobile phase of acetonitrile and a phosphate buffer is a good starting point.[9][10]
NMR: ¹H NMR can reveal characteristic signals of the impurities that are distinct from the product.
Resolution:
Recrystallization: This is often the most effective method for removing small amounts of process-related impurities. A suitable solvent system must be chosen where the desired compound has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble. For amine hydrobromide salts, a mixture of a protic solvent like ethanol or methanol with an anti-solvent like tert-butanol or diethyl ether can be effective.[12][13]
Column Chromatography: For more challenging separations, flash column chromatography can be employed. Due to the basic nature of the free amine, using silica gel can lead to peak tailing and degradation.[14] It is often advantageous to use a modified stationary phase like amine-functionalized silica or to add a competing amine (e.g., triethylamine) to the mobile phase.[14]
Issue 2: Observation of Degradation Products
Scenario: Over time, or after exposure to certain conditions, new peaks appear in your analytical chromatogram, suggesting the formation of degradation products.
Causality: The primary amine is susceptible to oxidation, and the benzisoxazole ring can undergo hydrolytic cleavage under acidic or basic conditions.[4][5]
Identification:
LC-MS: This is a powerful tool for identifying unknown degradation products by providing both retention time and mass-to-charge ratio, which can be used to deduce the molecular formula.[15][16]
Forced Degradation Studies: Subjecting the compound to stress conditions (acid, base, oxidation, heat, light) can help to systematically identify potential degradation pathways and the resulting impurities.[10][17]
Resolution:
Purification: Recrystallization or chromatography, as described above, can remove these impurities.
Prevention: Strict adherence to recommended storage conditions is paramount. If the compound is to be used in solution, freshly prepared solutions are always recommended.
Issue 3: Residual Solvents Detected
Scenario: Your Gas Chromatography (GC) or ¹H NMR analysis indicates the presence of residual solvents from the synthesis or purification steps.
Causality: Inadequate drying of the final product is the primary cause.
Identification:
GC-HS (Headspace Gas Chromatography): This is the standard method for quantifying residual solvents.
¹H NMR: Characteristic solvent peaks will be visible in the NMR spectrum.
Resolution:
Drying: Drying the material under high vacuum at a slightly elevated temperature (ensure the temperature is below the compound's decomposition point) is the most straightforward solution.
Solvent Trituration/Washing: Slurrying the solid product in a solvent in which it is insoluble but the residual solvent is soluble can be an effective way to remove trapped solvents.
Data Presentation
Table 1: Common Impurities and Recommended Analytical Methods
Impurity Type
Potential Source
Recommended Analytical Technique(s)
Starting Materials/Intermediates
Incomplete reaction
HPLC, ¹H NMR
Oxidation Products
Air/light exposure
LC-MS, HPLC
Hydrolysis Products
Exposure to acid/base
LC-MS, HPLC
Residual Solvents
Incomplete drying
GC-HS, ¹H NMR
Experimental Protocols
Protocol 1: General Purpose Reversed-Phase HPLC Method
Column: C18, 4.6 x 150 mm, 5 µm particle size.
Mobile Phase A: 0.1% Trifluoroacetic acid in Water.
Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.
Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a concentration of approximately 1 mg/mL.
Protocol 2: Recrystallization of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine Hydrobromide
Dissolve the crude hydrobromide salt in a minimal amount of hot methanol.
While the solution is still hot, slowly add tert-butanol as an anti-solvent until the solution becomes slightly turbid.[12]
Allow the solution to cool slowly to room temperature.
Further cool the flask in an ice bath for 30-60 minutes to maximize crystal formation.
Collect the crystals by vacuum filtration.
Wash the crystals with a small amount of cold tert-butanol.
Dry the purified crystals under high vacuum.
Visualizations
Caption: Potential pathways for impurity formation during synthesis and degradation.
Caption: A logical workflow for troubleshooting and resolving impurities.
References
Agilent Technologies. (2020, September 14). Nitrosamine Impurities Application Guide. [Link]
Bhusari, V. K., & Karia, F. D. (2019). Stability Indicating HPLC Method Development and Validation for the Estimation of Zonisamide in Bulk and Pharmaceutical Dosage Form. Scholars Middle East Publishers. [Link]
CN115872873B - Recrystallization purification method of bis (2-bromoethyl) amine hydrobromide - Google Patents. (n.d.).
Felton, J. S., & Knize, M. G. (1992). Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. Journal of Chromatography A, 624(1-2), 247–263. [Link]
Groskreutz, S. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. [Link]
Gross, G. A., & Grüter, A. (1992). An efficient and convenient method for the purification of mutagenic heterocyclic amines in heated meat products. Journal of Chromatography A, 592(1-2), 271–278. [Link]
humanjournals.com. (2022). New Analytical Method Development and Validation and Stability Relatedd Impurity Studies of Rufinamide and Zonisamide Using RP-H. International Journal of Pharmacy & Pharmaceutical Research. [Link]
Jain, D., & Jain, S. (2010). HPLC Method for Simultaneous Determination of Impurities and Degradation Products in Zonisamide. Indian Journal of Pharmaceutical Sciences, 72(4), 453–459. [Link]
Murkovic, M. (2007). Analysis of heterocyclic aromatic amines. Analytical and Bioanalytical Chemistry, 389(1), 141–147. [Link]
Pilaniya, K., Chandrawanshi, H., Pilaniya, U., Manchandani, P., & Jain, P. (2010). Recent trends in the impurity profile of pharmaceuticals. Journal of Advanced Pharmaceutical Technology & Research, 1(3), 302–310. [Link]
ResearchGate. (n.d.). An analytical method of heterocyclic amines by LC/MS | Request PDF. Retrieved from [Link]
ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]
Royal Society of Chemistry. (2021). Degradation of benzotriazole and benzothiazole with the UV-activated peracetic acid process: performance, mechanism and transformation pathway. Environmental Science: Water Research & Technology. [Link]
Sandoz AG. (2007). Crystallization of hydrohalides of pharmaceutical compounds.
Uno, H., Kurokawa, M., Natsume, Y., & Nishimura, H. (1976). Studies on 3-substituted 1,2-benzisoxazole derivatives. 6. Syntheses of 3-(sulfamoylmethyl). Journal of Medicinal Chemistry, 19(3), 423–425. [Link]
University of Alberta. (n.d.). Isolation (Recovery). Retrieved from [Link]
US1878970A - Purification of primary aromatic amine hydrohalides of the benzene series - Google Patents. (n.d.).
US2969370A - Process for the preparation of 2-amino-5-chlorobenzoxazole - Google Patents. (n.d.).
Vaidya, A., Jain, D., Jain, S., & Ravichandran, V. (2012). Benzisoxazole: a privileged scaffold for medicinal chemistry. Medicinal Chemistry Research, 21(11), 3348–3367. [Link]
Villalobos-Hernandez, J. R., & Gonzalez-Valdez, J. (2020). Rational design of novel benzisoxazole derivatives with acetylcholinesterase inhibitory and serotoninergic 5-HT4 receptors activities for the treatment of Alzheimer's disease. Scientific Reports, 10(1), 2969. [Link]
Waghmare, S. P., & Jamale, B. B. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research. [Link]
Yadav, M., & Kumar, S. (2012). Synthesis and screening of antibacterial and antifungal activity of 5-chloro-1,3-benzoxazol-2(3 h)-one derivatives. Journal of Pharmacy Research, 5(8), 4153–4155. [Link]
Technical Support Center: 1H NMR Optimization for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine Hydrobromide
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with poor spectral quality when analyzing polar, halogenated intermediates.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with poor spectral quality when analyzing polar, halogenated intermediates. 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide presents a unique intersection of analytical challenges: it possesses a rigid, electron-deficient benzisoxazole core, an exchangeable primary amine, and a highly hygroscopic hydrobromide counterion.
When these factors interact with suboptimal sample preparation, the result is often severe baseline noise, signal attenuation, and the loss of critical
J
-coupling information. This guide is designed to help you diagnose root causes and implement self-validating protocols to achieve publication-quality spectra.
Diagnostic Workflow
Diagnostic workflow for resolving 1H NMR background noise and peak broadening.
Section 1: Troubleshooting Guide & Root Cause Analysis
Q: Why is the signal-to-noise (S/N) ratio so low, and why does the baseline look inherently noisy?Causality: The S/N ratio in NMR is directly proportional to the concentration of the analyte and the square root of the number of scans (NS). If the concentration of your hydrobromide salt is too low (< 1 mM), thermal noise from the probe electronics dominates the receiver's dynamic range. For small organic molecules, a concentration of 5–25 mg in 0.6 mL of deuterated solvent is required to achieve an optimal S/N ratio[1].
Solution: Increase your sample concentration to the optimal range. If material is limited, increase the number of scans (e.g., from 16 to 256) to mathematically average out the random background noise.
Q: The baseline is noisy, but the peaks are also unusually broad. Is this an instrument hardware issue or a sample issue?Causality: Broad peaks are frequently mistaken for baseline noise because their amplitude is suppressed and spread over a wide ppm range. For synthetic intermediates like 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine, this is almost always caused by paramagnetic impurities (e.g., trace iron or copper from synthetic catalysts) or poor magnetic field homogeneity[2]. Paramagnetic species cause rapid transverse relaxation (
T2
) of nearby protons, leading to severe line broadening that destroys resolution.
Solution: Filter the sample to remove microscopic particulates[3]. If paramagnetic impurities are suspected, utilize high-purity reagents or treat the sample with a chelating agent[4].
Q: There is a massive, rolling broad hump around 3.0–5.0 ppm obscuring my aliphatic signals. How do I fix this?Causality: Hydrobromide salts are notoriously hygroscopic. Water absorbed from the atmosphere dynamically exchanges with the
−NH3+
protons of the methanamine group. This intermediate chemical exchange rate broadens both the residual water peak and the amine proton signals, creating a massive baseline hump that mimics low-frequency noise.
Solution: Thoroughly dry the HBr salt under high vacuum and prepare the sample using a fresh, sealed ampoule of DMSO-
d6
to exclude moisture.
Section 2: Step-by-Step Experimental Protocols
Protocol A: Optimal Sample Preparation for Hygroscopic HBr Salts
Use this protocol to eliminate baseline rolling caused by moisture and exchangeable proton interference.
Desiccation: Place 10–20 mg of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide in a vacuum desiccator or lyophilizer for a minimum of 12 hours prior to analysis.
Solvent Selection: Crack a fresh, single-use ampoule of 100% DMSO-
d6
. Avoid using older, previously opened bottles, as DMSO rapidly absorbs atmospheric moisture[4].
Dissolution: Dissolve exactly 10 mg of the dried compound in 0.6–0.7 mL of DMSO-
d6
. This specific volume ensures the optimal filling height (40–50 mm) for a standard 5 mm NMR tube, which is critical for proper shimming[2].
Filtration: Pack a small plug of glass wool tightly into a glass Pasteur pipette. Filter the solution directly into the NMR tube.
Self-Validation: Inspect the tube against a light source. The solution must be optically clear. Any suspended solid particles will distort the local magnetic field, ruin shimming, and cause broad lines that cannot be corrected via software[1].
Sealing: Cap the NMR tube immediately and seal the junction tightly with Parafilm to prevent moisture ingress during transport.
Protocol B: Remediation of Paramagnetic Impurities
Use this protocol if your spectrum remains broad and noisy despite optimal concentration and shimming.
Resin Preparation: Add ~50 mg of Chelex-100 resin (or a similar metal-chelating polymer) to a small glass vial.
Incubation: Add your prepared NMR solution (from Protocol A) to the vial containing the resin. Agitate gently for 5 minutes to allow the resin to sequester trace metals.
Recovery: Filter the mixture through a tightly packed glass wool plug into a fresh, high-quality NMR tube to completely remove the resin beads[4].
Verification: Acquire a standard 1H spectrum.
Self-Validation: If paramagnetic impurities were the root cause, the previously broad aromatic signals of the benzisoxazole ring will resolve into sharp, distinct splitting patterns (a doublet for H4, a doublet-of-doublets for H6, and a doublet for H7) with clear
J
-coupling.
Section 3: Quantitative Data Summary
The following table summarizes the impact of optimizing various acquisition and preparation parameters on spectral quality.
Parameter
Sub-optimal Condition
Optimized Condition
Expected Spectral Outcome
Sample Concentration
< 1 mg/mL
5–25 mg/mL
Linear increase in Signal-to-Noise (S/N) ratio; background noise visually minimized.
Number of Scans (NS)
16 scans
64–256 scans
S/N increases by the square root of the scan multiplier (e.g., 4x scans = 2x S/N).
Magnetic Homogeneity
Manual / Poor Shimming
Gradient Autoshim (Z1-Z4)
Peak width at half height (
w1/2
) decreases from >5 Hz to <1 Hz.
Solvent Quality
Old, unsealed DMSO-
d6
Fresh, ampouled DMSO-
d6
Drastic reduction of the water hump at ~3.3 ppm; sharper
−NH3+
signals at ~8.2 ppm.
Sample Purity
Unfiltered / Trace Metals
Filtered / Chelex-treated
Elimination of paramagnetic line broadening; baseline flattens completely.
Section 4: Frequently Asked Questions (FAQs)
Q: Can I use CDCl3 as the solvent for this compound?A: No. As a hydrobromide salt, 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine is highly polar and virtually insoluble in chloroform. Attempting to use CDCl3 will result in a highly dilute solution. The spectrometer will automatically maximize the receiver gain to compensate, which drastically amplifies thermal noise and results in a spectrum that looks entirely like background static. DMSO-
d6
or Methanol-
d4
are the correct choices.
Q: Why do the aromatic protons of the benzisoxazole ring look like a single messy multiplet instead of distinct peaks?A: The benzisoxazole core has three aromatic protons at positions 4, 6, and 7. Due to the chloro substituent at position 5, you should observe an isolated proton (H4), and two ortho-coupled protons (H6, H7). If these appear as a messy, unresolved multiplet, it indicates poor magnetic field homogeneity (shimming) or paramagnetic line broadening[3]. Re-shim the Z1 and Z2 gradients, or follow Protocol B to remove metal contaminants.
Q: My
−CH2−
(methanamine) peak is much shorter than expected and seems to disappear into the noise. Why?A: If the
−NH3+
protons are undergoing rapid chemical exchange with trace water in the solvent, the adjacent
−CH2−
protons (around 4.5 ppm) can experience slight broadening due to unresolved coupling or relaxation effects. Ensure your sample is completely dry (Protocol A) to sharpen this aliphatic singlet and pull it out of the baseline noise.
handling the hygroscopic nature of methanamine hydrobromide salts in the laboratory
Welcome to the technical support guide for handling methanamine hydrobromide (also known as methylammonium bromide, MABr). This document is designed for researchers, scientists, and drug development professionals who uti...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for handling methanamine hydrobromide (also known as methylammonium bromide, MABr). This document is designed for researchers, scientists, and drug development professionals who utilize this compound in their work. The extremely hygroscopic nature of methanamine hydrobromide presents significant challenges in the laboratory, where accurate quantification and the exclusion of water are critical for experimental success. This guide provides in-depth, field-proven insights and protocols to ensure the integrity of your materials and the reproducibility of your results.
Frequently Asked Questions (FAQs)
This section addresses the most common initial queries regarding the handling of methanamine hydrobromide.
Q1: What makes methanamine hydrobromide so hygroscopic?
A: The hygroscopic nature of methanamine hydrobromide (CH₅N·HBr) stems from its ionic salt structure. The methylammonium cation (CH₃NH₃⁺) and the bromide anion (Br⁻) readily form strong hydrogen bonds with water molecules present in the atmosphere. This process, known as absorption, involves moisture diffusing into the bulk of the material, not just accumulating on the surface.[1] Amine salts, in general, are known for this behavior, which can lead to rapid degradation of the material's crystalline structure upon exposure to ambient air.[2]
Q2: What are the immediate signs of water absorption in my methanamine hydrobromide sample?
A: The physical appearance of the salt is the first indicator. A pure, anhydrous sample should be a white to off-white, free-flowing crystalline powder.[3] Signs of moisture contamination include:
Clumping or Caking: The powder loses its fine, free-flowing consistency and begins to form aggregates.
Formation of a Slurry: With significant water absorption, the solid may start to dissolve in the absorbed water, becoming paste-like.
Deliquescence: In high humidity, the salt can absorb so much moisture that it completely dissolves into a liquid puddle, a phenomenon known as deliquescence.[4]
Q3: How can trace amounts of moisture from a compromised sample affect my experiment?
A: Even amounts of water invisible to the naked eye can have profound negative consequences:
Stoichiometric Inaccuracy: Water absorption increases the total weight of the sample, meaning a weighed portion will contain fewer moles of methanamine hydrobromide than calculated. This leads to incorrect molar ratios in your reaction, affecting yields and purity.
Unwanted Side Reactions: Water can act as an unwanted reactant. For instance, in reactions involving water-sensitive reagents like certain organometallics or acid chlorides, the presence of water can lead to hydrolysis and the formation of byproducts.[5]
Altered Reaction Kinetics: The presence of water can change the polarity of the reaction medium, potentially altering reaction rates and pathways. Studies on related amine systems show that the phase state (solid vs. aqueous) critically determines reaction rates.[6]
Q4: What are the absolute essential storage conditions for this salt?
A: To maintain its anhydrous state, methanamine hydrobromide must be stored in a moisture-free environment. The gold standard is storage within a glove box under an inert atmosphere (e.g., nitrogen or argon).[7] If a glove box is unavailable, store the tightly sealed container inside a desiccator containing an active desiccant like silica gel or molecular sieves.[4][8] Always consult the Safety Data Sheet (SDS) for specific storage recommendations.[4][9]
Troubleshooting Guides & Standard Operating Protocols
This section provides detailed, step-by-step instructions for critical laboratory operations involving methanamine hydrobromide.
Protocol 1: Accurate Weighing of Hygroscopic Methanamine Hydrobromide
Accurate weighing is the most challenging step when working with this material on an open bench. The continuous increase in mass on an analytical balance is a direct observation of moisture absorption.[10] The preferred method is to perform all weighing operations inside a controlled atmosphere.
Method A: Weighing Inside a Glove Box (Recommended)
A glove box provides a sealed environment with a controlled inert atmosphere, where humidity can be kept to a minimum (<10% RH).[11][12][13]
Step 1 (Preparation): Introduce the sealed bottle of methanamine hydrobromide, a clean and dry container (e.g., a vial or round-bottom flask), a spatula, and any other necessary equipment into the glove box via the antechamber.
Step 2 (Equilibration): Allow all items to equilibrate to the glove box atmosphere for at least 20-30 minutes.
Step 3 (Taring): Place your empty container on the analytical balance inside the glove box and tare the weight.
Step 4 (Dispensing): Carefully dispense the desired amount of methanamine hydrobromide into the container. Work efficiently to minimize the time the main stock bottle is open.
Step 5 (Sealing & Recording): Securely cap the weighing container and the stock bottle. Record the final mass. The reading should be stable, without the upward drift seen in an open atmosphere.
Method B: Weighing by Difference (For use without a glove box)
This technique is a workaround to minimize moisture exposure but is less reliable than using a glove box. It is necessary for hygroscopic compounds that rapidly absorb moisture from the air.[14]
Step 1 (Pre-weighing): Weigh a clean, dry, sealable container (like a vial with a screw cap) containing an excess of the methanamine hydrobromide. Record this initial mass (M1) to the highest precision.
Step 2 (Transfer): Quickly transfer an approximate amount of the salt from the pre-weighed container directly into your reaction vessel.
Step 3 (Post-weighing): Immediately seal the original container and re-weigh it. Record this final mass (M2).
Step 4 (Calculation): The exact mass of the transferred salt is the difference between the two measurements (Mass = M1 - M2). This method ensures that any moisture absorbed during the brief transfer does not affect the calculated mass.
Acceptable alternative when glove box is unavailable.
Not Recommended. Results will be unreliable.
Protocol 2: Handling a Potentially Compromised Sample
If you suspect a sample has been exposed to moisture, a decision must be made whether to attempt recovery or to discard it. The following workflow can guide this decision.
Caption: Decision workflow for handling a suspect sample of methanamine hydrobromide.
Protocol 3: Setting Up a Moisture-Sensitive Reaction
Excluding atmospheric moisture is paramount for reactions involving methanamine hydrobromide.
Step 1 (Glassware Preparation): All glassware (flasks, stir bars, funnels) must be rigorously dried. Oven-drying at >120°C for several hours followed by cooling under a stream of dry nitrogen or argon, or in a desiccator, is standard practice.
Step 2 (System Assembly): Assemble the glassware hot and immediately place it under a positive pressure of an inert gas (e.g., using a Schlenk line or a nitrogen-filled balloon).
Step 3 (Reagent Addition):
Solvents: Use anhydrous solvents, typically dispensed via a syringe or cannula from a sealed solvent system (e.g., a Sure/Seal™ bottle).[16]
Methanamine Hydrobromide: If weighed in a glove box, the sealed vial can be brought out and the salt can be added to the reaction flask under a positive flow of inert gas. If weighed by difference, the transfer should be done quickly into the inerted reaction flask.
Step 4 (Reaction): Maintain a positive pressure of inert gas throughout the entire duration of the reaction, workup, and isolation to prevent moisture ingress. For isolating a hygroscopic product, filtration should be performed under inert gas using equipment like a Schlenk frit.[17]
Safety & Hazard Information
As a responsible scientist, always consult the most recent Safety Data Sheet (SDS) before handling any chemical.[9]
Hazards: Methanamine hydrobromide is harmful if swallowed and causes skin and serious eye irritation.[18] It may also cause respiratory irritation.[18]
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[3][19]
Handling Precautions: Handle in a well-ventilated area, preferably in a fume hood, to avoid generating and inhaling dust.[20] Wash hands thoroughly after handling.[3]
First Aid:
Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[18]
Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[3]
Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[18]
By implementing these rigorous handling protocols, you can mitigate the challenges posed by the hygroscopic nature of methanamine hydrobromide, ensuring the integrity of your experiments and the safety of your laboratory personnel.
References
Laboratory Glove Box: Definition, Types & Functions. (n.d.). MSC. Retrieved March 17, 2026, from [Link]
What is a Glove Box? (2023, October 24). VITTA Education. Retrieved March 17, 2026, from [Link]
Chemical Glove Boxes: Why are they needed? (n.d.). Jacomex. Retrieved March 17, 2026, from [Link]
Laboratory Glove Box – The Full and Complete Guide. (2024, April 3). Mystaire. Retrieved March 17, 2026, from [Link]
How do you handle hygroscopic salts? (2016, September 14). HepatoChem. Retrieved March 17, 2026, from [Link]
Weighing It Right: A Comprehensive Guide to Accurate Laboratory Weighing. (2026, January 30). GenFollower. Retrieved March 17, 2026, from [Link]
Safely handling air-sensitive products. (2018, May 4). Cleanroom Technology. Retrieved March 17, 2026, from [Link]
How to Safely Store Lab Chemicals and Reagents. (2025, October 15). B&M Scientific. Retrieved March 17, 2026, from [Link]
Role of the Aerosol Phase State in Ammonia/Amines Exchange Reactions. (2013, May 13). ACS Publications. Retrieved March 17, 2026, from [Link]
Drying and Weighing Hygroscopic Substances in Microanalysis. (n.d.). ACS Publications. Retrieved March 17, 2026, from [Link]
The MSDS HyperGlossary: Hygroscopic. (2025, October 18). Interactive Learning Paradigms, Incorporated. Retrieved March 17, 2026, from [Link]
How to weigh a higroscopic substance. (2008, October 20). Chromatography Forum. Retrieved March 17, 2026, from [Link]
Weighing by Difference. (2017, September 7). YouTube. Retrieved March 17, 2026, from [Link]
Drying and Storing Hygroscopic Salts. (2017, June 6). Reddit. Retrieved March 17, 2026, from [Link]
Does Methylamine Go Bad? (2024, December 21). Bloom Tech. Retrieved March 17, 2026, from [Link]
Process for drying hygroscopic materials. (n.d.). Google Patents.
5 Tips to Help Process Dry Hygroscopic Resins. (2018, July 3). Asaclean. Retrieved March 17, 2026, from [Link]
How to isolate a very hygroscopic salt (as presipitate) from a reaction solution? (2016, April 18). ResearchGate. Retrieved March 17, 2026, from [Link]
What techniques are used to dry salts in the lab? (n.d.). TutorChase. Retrieved March 17, 2026, from [Link]
The Role of Desiccants in Protecting Hygroscopic Chemicals. (2025, May 19). Ibis Scientific, LLC. Retrieved March 17, 2026, from [Link]
How To: Store Reagents. (n.d.). University of Rochester Department of Chemistry. Retrieved March 17, 2026, from [Link]
Hygroscopic Substances and Drying Agents. (2018, October 2). Chemistry Stack Exchange. Retrieved March 17, 2026, from [Link]
What are the properties and uses of Methylamine hydrochloride and Methylamine? (2022, October 16). FAQ. Retrieved March 17, 2026, from [Link]
Moisture absorption of an amine curing agent and the influence on the properties of cured epoxy resins. (2025, August 10). ResearchGate. Retrieved March 17, 2026, from [Link]
Effect of Humidity on the Reactive Uptake of Ammonia and Dimethylamine by Nitrogen-Containing Secondary Organic Aerosol. (2021, November 15). MDPI. Retrieved March 17, 2026, from [Link]
Hygroscopic Salt Behaviour. (n.d.). INSITU Building Preservation. Retrieved March 17, 2026, from [Link]
Effect of Humidity on the Reactive Uptake of Ammonia and Dimethylamine by Nitrogen-Containing Secondary Organic Aerosol. (2021, November 12). ResearchGate. Retrieved March 17, 2026, from [Link]
20.6: Reactions of Amines. (2020, May 30). Chemistry LibreTexts. Retrieved March 17, 2026, from [Link]
Identify Water Absorption and Determine Moisture Content with Thermogravimetric Analysis. (2020, May 18). NETZSCH. Retrieved March 17, 2026, from [Link]
Inside chemistry - Absorption vs Adsorption. (2022, May 27). Cotes. Retrieved March 17, 2026, from [Link]
Water Absorption and Adsorption. (n.d.). PSN Labs. Retrieved March 17, 2026, from [Link]
Research of Water Absorption and Release Mechanism of Superabsorbent Polymer in Cement Paste. (2023, July 16). MDPI. Retrieved March 17, 2026, from [Link]
Water Absorption and Desorption Behaviour and their Effect on the Tensile Properties of FM 73M Adhesive Film. (2026, January 2). ResearchGate. Retrieved March 17, 2026, from [Link]
A Structural Showdown: Unraveling the Molecular Architecture of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine and Zonisamide
In the landscape of neuroscience and drug discovery, the intricate dance of molecular structure and biological function is a perpetual focus. This guide offers a deep structural comparison of two intriguing benzoxazole d...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of neuroscience and drug discovery, the intricate dance of molecular structure and biological function is a perpetual focus. This guide offers a deep structural comparison of two intriguing benzoxazole derivatives: 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide, a potential research candidate, and Zonisamide, an established antiepileptic drug.[1][2] By dissecting their molecular frameworks, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of their similarities, differences, and the potential implications for their chemical behavior and biological activity.
At a Glance: The Core Scaffolds
Both molecules share a common heterocyclic core, the 1,2-benzoxazole ring system. This bicyclic structure, formed by the fusion of a benzene ring and an isoxazole ring, serves as a versatile scaffold in medicinal chemistry. However, the key to their distinct identities lies in the nature and attachment of the substituent at the 3-position of this ring system.
Zonisamide , chemically known as 1,2-benzisoxazole-3-methanesulfonamide, features a methanesulfonamide group (-CH₂SO₂NH₂) at this crucial position.[1][2] In contrast, 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine possesses a simple aminomethyl group (-CH₂NH₂), with the addition of a chlorine atom at the 5-position of the benzoxazole ring. The hydrobromide salt form is specified for the latter, which influences its solubility and handling properties.
Figure 1: 2D structures of Zonisamide and 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine.
Physicochemical Properties: A Tale of Two Substituents
The differing substituents at the 3-position and the chloro-substitution on the benzene ring of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide are expected to impart distinct physicochemical properties compared to zonisamide. The following table summarizes key experimental data for zonisamide and predicted data for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine.
Predicted data for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide was generated using chemical property prediction software.
The primary amine in 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine makes it more basic compared to the sulfonamide group in zonisamide. The predicted LogP value suggests that the chloro-substituted compound is more lipophilic than zonisamide. These differences in polarity and basicity will significantly influence their solubility, membrane permeability, and potential interactions with biological targets.
A Divergence in Synthesis: Exploring Potential Routes
The synthetic pathways to these two molecules, while both starting from substituted phenols, diverge significantly due to the nature of the target functional groups.
Synthesis of Zonisamide
The synthesis of zonisamide has been well-established and typically involves the construction of the 1,2-benzisoxazole ring followed by the introduction of the methanesulfonamide side chain. A common route starts from a substituted salicylaldehyde or salicylic acid derivative.
Figure 2: Generalized synthetic workflow for Zonisamide.
Proposed Synthesis of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine Hydrobromide
Figure 3: Proposed synthetic workflows for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine Hydrobromide.
Spectroscopic Fingerprints: A Comparative Analysis
Spectroscopic techniques provide a detailed picture of the molecular structure. While experimental data for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine is not available, we can predict its spectral characteristics and compare them to the known experimental data for zonisamide.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR:
Zonisamide: The ¹H NMR spectrum of zonisamide would show characteristic signals for the aromatic protons on the benzisoxazole ring, a singlet for the methylene protons of the methanesulfonamide group, and a broad singlet for the sulfonamide NH₂ protons.
1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine (Predicted): The predicted ¹H NMR spectrum would display signals for the three aromatic protons on the chloro-substituted benzene ring, a singlet for the aminomethyl protons, and a broad singlet for the primary amine (NH₂) protons. The chemical shifts of the aromatic protons would be influenced by the electron-withdrawing chloro substituent.
¹³C NMR:
Zonisamide: The ¹³C NMR spectrum of zonisamide would reveal signals for the eight distinct carbon atoms, including those of the benzisoxazole ring and the methylene carbon.
1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine (Predicted): The predicted ¹³C NMR spectrum would show eight carbon signals. The chemical shifts of the carbons in the benzene ring would be affected by the chlorine atom. The aminomethyl carbon would have a characteristic chemical shift.
Infrared (IR) Spectroscopy
Zonisamide: The IR spectrum of zonisamide exhibits characteristic absorption bands for the N-H stretching of the sulfonamide group (around 3300-3400 cm⁻¹), S=O stretching (around 1350 and 1150 cm⁻¹), and C=N stretching of the isoxazole ring.
1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine (Predicted): The predicted IR spectrum would show N-H stretching vibrations for the primary amine (around 3300-3500 cm⁻¹), C-Cl stretching in the aromatic region, and the characteristic C=N stretching of the isoxazole ring.
Mass Spectrometry (MS)
Zonisamide: The mass spectrum of zonisamide would show a molecular ion peak corresponding to its molecular weight (212.23 g/mol ) and characteristic fragmentation patterns involving the loss of the sulfonamide group.
1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine (Predicted): The predicted mass spectrum would display a molecular ion peak corresponding to its molecular weight and an isotopic pattern characteristic of a molecule containing one chlorine and one bromine atom (in the hydrobromide salt). Fragmentation would likely involve the loss of the aminomethyl group or cleavage of the isoxazole ring.
Experimental Protocols for Structural Elucidation
For a rigorous structural comparison, a series of well-established analytical techniques would be employed. The following outlines the standard experimental protocols.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the precise connectivity of atoms and the chemical environment of protons and carbons.
Methodology:
Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).
¹H NMR Acquisition: Acquire a one-dimensional proton NMR spectrum.
¹³C NMR Acquisition: Acquire a one-dimensional carbon NMR spectrum.
2D NMR (Optional): For complex structures, acquire 2D NMR spectra such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to confirm proton-proton and proton-carbon correlations.
Data Analysis: Process the spectra to determine chemical shifts, coupling constants, and integration values to elucidate the structure.
Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in the molecule.
Methodology:
Sample Preparation: Prepare the sample as a KBr pellet or by using an Attenuated Total Reflectance (ATR) accessory.
Spectrum Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.
Data Analysis: Identify characteristic absorption bands corresponding to specific functional groups (e.g., N-H, S=O, C-Cl).
Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.
Methodology:
Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization technique (e.g., Electrospray Ionization - ESI).
Mass Analysis: Acquire the mass spectrum.
Data Analysis: Determine the molecular ion peak and analyze the fragmentation pattern to confirm the molecular structure.
X-ray Crystallography
Objective: To determine the three-dimensional arrangement of atoms in a single crystal.
Methodology:
Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction.
Data Collection: Mount a crystal on a goniometer and collect diffraction data using an X-ray diffractometer.
Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods and refine the atomic positions and thermal parameters.
Data Analysis: Analyze the final crystal structure to determine bond lengths, bond angles, and intermolecular interactions. X-ray crystallography has been successfully used to study the binding of zonisamide to its target enzymes.[3][4]
Figure 4: General experimental workflow for comparative structural analysis.
Conclusion
The structural comparison of 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide and zonisamide reveals two molecules with a shared benzoxazole core but with distinct functionalization that significantly alters their predicted physicochemical properties. Zonisamide's methanesulfonamide group imparts a different electronic and steric profile compared to the more basic and lipophilic aminomethyl group of its chloro-substituted analog. These fundamental structural differences are expected to translate into different pharmacological profiles and metabolic pathways. While experimental data for 1-(5-Chloro-1,2-benzoxazol-3-yl)methanamine hydrobromide is needed for a definitive comparison, this guide provides a robust framework for understanding their structural relationship and for designing future experimental investigations.
References
Zonisamide (ZNM) is an antiepileptic drug that is used as an adjunctive therapy in the treatment of adults with partial seizures. An LC-MS/MS method for quantification of ZNM in human and rabbit plasma using (2)H4,(15)N-Zonisamide as an internal standard (IS) has been developed and validated.
Here we report the X-ray crystal structure of the complex ZNS-hCA II at a resolution of 1.70 Å, showing that the ZNS participates in the classical inhibitory interactions with the Zn(II) ion and with specific residues in the active site of the hCA II.
The X-ray crystal structure of the adduct of hCA II with zonisamide has also been solved at a resolution of 1.70 A, showing that the sulfonamide moiety participates in the classical interactions with the Zn(II) ion and the residues Thr199 and Glu106, whereas the benzisoxazole ring is oriented toward the hydrophobic half of the active site, establishing a large number of strong van der Waals interactions (<4.5 A) with residues Gln92, Val121, Phe131, Leu198, Thr200, Pro202.
Multiplex Mass Spectrometry Analysis of Latest-Generation Antiepileptic Drugs.
Zonisamide and ϵ-caprolactam, components of the title cocrystal.
Simultaneous Analysis of Newer Antiepileptic Drugs by Rapid Resolution LC/ Triple Quadrupole Mass Spectrometry.
Targeted Strategy to Analyze Antiepileptic Drugs in Human Serum by LC-MS/MS and LC-Ion Mobility-MS.
Quantification of Zonisamide in Dried Blood Spots and Dried Plasma Spots by UPLC–MS/MS: Application to Clinical Practice.
DFT–Assisted Structure Determination from Powder X-ray Diffraction Data of a New Zonisamide/ϵ-Caprolactam Cocrystal.
DFT–Assisted Structure Determination from Powder X-ray Diffraction Data of a New Zonisamide/ϵ-Caprolactam Cocrystal.
Zonisamide(68291-97-4) 1H NMR spectrum.
Experimental section.
Infrared Spectra of Zonisamide USP.
A IR spectra of intact ZNS and B IR spectra of degradation product.
Zonegran (Zonisamide): Side Effects, Uses, Dosage, Interactions, Warnings.
X-Ray Crystallography of Chemical Compounds.
bmse011345 NMR Quality Control Of Fragment Libraries For Screening.
S1. Materials and reagents S1.1. LC/MS solvents and eluent additives.
Zonisamide.
Synthesis, antimicrobial activity, density functional modelling and molecular docking with COVID-19 main protease studies of benzoxazole derivative: 2-(p-chloro-benzyl)-5-[3-(4-ethly-1-piperazynl) propionamido].
Concise and regioselective synthesis of 5H-imidazo[1,2-e][1][4][5]triazepines.
NMR, Mass Spectrometry and Chemical Evidence Reveal a Different Chemical Structure for Methanobactin That Contains Oxazolone Rings.
Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer A.
Vibrational spectroscopic studies and ab initio calculations of 5-methyl-2-(p-methylaminophenyl)benzoxazole.
One-pot synthesis of 2-arylated and 2-alkylated benzoxazoles and benzimidazoles based on triphenylbismuth dichloride-promoted desulfurization of thioamides.
SYNTHESIS OF 1,2,3-TRIAZOL MOIETY FROM ALKYNE DERIVATIVE OF BENZOXAZINE WHICH BEHAVES AS A NOVEL CLASS OF ANTIMICROBIAL AND ANTI.
X-Ray Crystal Structure Analysis of Selected Benzimidazole Derivatives.
Crystal structure of N-(3-chloro-1-methyl-1H-indazol-5-yl).
Synthesis, Characterization, Biological and Antitumor Activity of Co(II) , Ni (II) , Cu(II) and Zn (II) Complexes of N-(2-Chlorophenyl)-N'-Benzoyl Thiourea.
Preparation and X‑ray Structural Study of Dibenzobromolium and Dibenzochlorolium Derivatives.
Comparative Efficacy of Chloro- vs. Fluoro-Benzoxazole Derivatives In Vitro: A Comprehensive Guide
The benzoxazole pharmacophore is a privileged scaffold in medicinal chemistry, frequently leveraged in the development of antimicrobial, anticancer, and neurotropic agents. When optimizing this scaffold, halogenation is...
Author: BenchChem Technical Support Team. Date: March 2026
The benzoxazole pharmacophore is a privileged scaffold in medicinal chemistry, frequently leveraged in the development of antimicrobial, anticancer, and neurotropic agents. When optimizing this scaffold, halogenation is a critical structural modification. However, the choice between chlorine (-Cl) and fluorine (-F) substitution fundamentally alters the molecule's physicochemical properties, target affinity, and in vitro efficacy.
As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with an objective, data-driven comparison of chloro- vs. fluoro-benzoxazole derivatives. This guide synthesizes mechanistic causality, quantitative in vitro data, and self-validating experimental protocols to support your lead optimization workflows.
Mechanistic & Physicochemical Dichotomy
The divergent biological behaviors of chloro- and fluoro-benzoxazoles stem directly from their distinct atomic properties:
Fluoro-Substitution (-F): Fluorine possesses the highest electronegativity of all elements but has a small Van der Waals radius (1.47 Å), closely mimicking hydrogen (1.20 Å). Introducing a fluoro group onto the benzoxazole ring significantly enhances metabolic stability (by blocking CYP450 oxidation sites) and modulates the pKa of adjacent amines without introducing massive steric bulk. This makes fluoro-derivatives excellent candidates for hydrogen-bond mimicry in tight receptor pockets.
Chloro-Substitution (-Cl): Chlorine has a significantly larger atomic radius (1.75 Å) and higher lipophilicity (contributing positively to the partition coefficient, logP). Chloro-benzoxazoles excel at filling larger hydrophobic pockets within target proteins (e.g., kinase domains or tubulin binding sites) and generally exhibit superior membrane permeability, though this can sometimes come at the cost of increased off-target toxicity.
Caption: Structure-Activity Relationship (SAR) logic tree comparing chloro- and fluoro-benzoxazole derivatives.
In Vitro Efficacy: A Target-Specific Comparison
Antiproliferative and Anticancer Activity
In vitro screening against human cancer cell lines frequently demonstrates that chloro-substituted benzoxazoles outperform their fluoro-counterparts . The enhanced lipophilicity of the chlorine atom drives deeper insertion into the hydrophobic clefts of target enzymes. For instance, in a comparative study of bisbenzoxazole derivatives, the series bearing a chloro-substituent exhibited superior antiproliferative activity with IC50 values ranging from 0.045 to 0.342 µM, significantly outpacing the fluoro-derivatives[1].
Antimicrobial and Antifungal Activity
The efficacy landscape diverges depending on the target pathogen:
Antibacterial: Fluoro-substituted bisbenzoxazoles have demonstrated highly potent, targeted antibacterial activity against Gram-positive bacteria, notably Enterococcus faecalis, achieving Minimum Inhibitory Concentrations (MIC) of 62.5 μg/mL[1].
Antifungal (Anti-Candida): Conversely, for fungal pathogens, steric bulk plays a critical role in disrupting the fungal cell membrane. Structure-activity relationship (SAR) studies on 2-mercaptobenzoxazoles reveal that chloro-substituted derivatives maintain robust activity against clinical azole-resistant Candida strains, whereas fluoro-derivatives suffer a significant drop in efficacy[2].
GPCR and Receptor Binding
When targeting central nervous system (CNS) or enteric receptors, the subtle steric profile of fluorine is highly advantageous.
5-HT3 Receptors: 5-chloro benzoxazole derivatives act as potent 5-HT3 receptor partial agonists, showing increased potency but lowered intrinsic activity, which is useful for modulating gut motility[3].
Orexin Receptors (OX1R): Fluoro-benzoxazole and fluoro-benzothiazole scaffolds are highly prized in the development of Positron Emission Tomography (PET) ligands. The 5-fluorobenzoxazole moiety is perfectly accommodated within the OX1R binding pocket (yielding single-digit nanomolar affinity, Ki = 0.69 nM), while allowing for late-stage
18
F-radiolabeling[4].
To ensure data trustworthiness, in vitro evaluations must be designed as self-validating systems. Below are the optimized protocols for evaluating these derivatives.
Caption: Self-validating in vitro screening workflow for evaluating halogenated benzoxazole derivatives.
Protocol 1: Sulforhodamine B (SRB) Antiproliferative Assay
Causality & Rationale: Unlike the MTT assay, which measures mitochondrial metabolic activity and can be skewed by metabolic inhibitors, the SRB assay measures total cellular protein content. SRB dye binds stoichiometrically to basic amino acid residues under mildly acidic conditions, providing a direct, linear correlation with cell mass independent of metabolic fluctuations.
Self-Validation Matrix:
Vehicle Control: 0.1% DMSO (Ensures the solvent does not induce baseline cytotoxicity).
Positive Control: 5-Fluorouracil or Doxorubicin (Validates the sensitivity of the specific cell line).
Negative/Blank Control: Cell-free wells with complete media (Subtracts background dye binding to serum proteins).
Step-by-Step Methodology:
Seeding: Plate cells (e.g., HCT116) at 5,000 cells/well in a 96-well plate. Incubate for 24h at 37°C, 5% CO
2
.
Treatment: Expose cells to serial dilutions of chloro- and fluoro-benzoxazole derivatives (0.01 µM to 100 µM) for 72h.
Fixation: Add cold 10% trichloroacetic acid (TCA) directly to the wells. Causality: TCA precipitates cellular proteins, locking them to the plate surface. Incubate at 4°C for 1h.
Washing: Wash plates 5 times with deionized water to remove TCA and media components. Air dry.
Staining: Add 0.4% (w/v) SRB solution in 1% acetic acid. Causality: The 1% acetic acid provides the low pH required for the electrostatic binding of SRB to basic amino acids. Incubate for 30 min at room temperature.
Destaining: Wash 4 times with 1% acetic acid to remove unbound dye. Air dry completely.
Solubilization & Readout: Solubilize the bound dye with 10 mM unbuffered Tris base (pH 10.5). Causality: The high pH breaks the electrostatic bonds, releasing the dye into solution. Measure absorbance at 540 nm using a microplate reader to calculate the IC50.
Protocol 2: Broth Microdilution Assay for Antimicrobial MIC
Causality & Rationale: Determining the Minimum Inhibitory Concentration (MIC) requires distinguishing between bacteriostatic and bactericidal effects. Adding resazurin dye provides an objective colorimetric readout (blue to pink transition) driven by the metabolic reduction of the dye by live cells, eliminating the subjectivity of visual turbidity assessments.
Self-Validation Matrix:
Sterility Control: Broth only (Validates aseptic technique).
Standard Control: Ciprofloxacin (Antibacterial) or Fluconazole (Antifungal) (Validates the strain's expected susceptibility profile).
Step-by-Step Methodology:
Inoculum Preparation: Standardize bacterial/fungal suspensions to a 0.5 McFarland standard (~1.5 × 10
8
CFU/mL), then dilute 1:100 in Mueller-Hinton broth.
Compound Dilution: Prepare two-fold serial dilutions of the benzoxazole derivatives (e.g., 0.5 to 256 µg/mL) in a 96-well plate.
Inoculation: Add equal volumes of the standardized inoculum to each well.
Incubation: Incubate at 37°C for 18-24h (bacteria) or 48h (fungi).
Endpoint Determination: Add 30 µL of 0.015% resazurin solution to each well. Incubate for an additional 2-4h.
Readout: The MIC is defined as the lowest concentration of the compound that prevents the color change from blue (oxidized, no growth) to pink (reduced, active metabolism/growth).
References
Source: MDPI (Molecules)
Source: Taylor & Francis (Polycyclic Aromatic Compounds)
Source: ACS Publications (Journal of Medicinal Chemistry)
Title: Heteroaryl derivatives of suvorexant as OX1R selective PET ligand candidates
Source: ChemRxiv
URL
A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Pharmaceutical Compounds
A Note on CAS 2097936-28-0: Initial searches for a compound with CAS number 2097936-28-0 did not yield specific public information. Therefore, this guide will proceed using a representative hypothetical small molecule ph...
Author: BenchChem Technical Support Team. Date: March 2026
A Note on CAS 2097936-28-0: Initial searches for a compound with CAS number 2097936-28-0 did not yield specific public information. Therefore, this guide will proceed using a representative hypothetical small molecule pharmaceutical compound, "Exemplaribine," to illustrate the principles and practices of cross-validating analytical testing methods. The methodologies and rationale presented are broadly applicable to drug development professionals working with similar small molecules.
Introduction: The Imperative of Analytical Method Cross-Validation
In the landscape of pharmaceutical development and manufacturing, the integrity of analytical data is paramount. Analytical methods are the bedrock upon which product quality, safety, and efficacy are assessed. When a new analytical method is introduced to a laboratory that will replace an existing, validated method for the same purpose, a simple validation of the new method in isolation is insufficient. A cross-validation study is essential to demonstrate that the new method provides equivalent, or superior, results to the established method. This ensures the consistency and comparability of data throughout the product's lifecycle, a critical requirement for regulatory compliance and patient safety.
This guide provides a comprehensive framework for the cross-validation of two common analytical techniques for the quantification (assay) of a small molecule active pharmaceutical ingredient (API): a traditional High-Performance Liquid Chromatography (HPLC) method and a more modern Ultra-High-Performance Liquid Chromatography (UHPLC) method. We will delve into the experimental design, execution, and statistical evaluation necessary to ensure a robust and defensible cross-validation.
The Analytical Methods Under Comparison: HPLC vs. UHPLC
High-Performance Liquid Chromatography (HPLC) has long been the workhorse of pharmaceutical analysis. It is a well-understood, robust technique capable of separating, identifying, and quantifying components in a mixture.
Ultra-High-Performance Liquid Chromatography (UHPLC) represents an evolution of HPLC, utilizing smaller particle size columns (< 2 µm) and higher operating pressures. This results in significantly faster analysis times, improved resolution, and increased sensitivity.
The primary motivation for transitioning from an HPLC to a UHPLC method is typically to increase sample throughput and efficiency in a quality control (QC) laboratory. However, this transition must be supported by rigorous data demonstrating that the new UHPLC method is a suitable replacement for the established HPLC method.
The Cross-Validation Protocol: A Step-by-Step Guide
A successful cross-validation study begins with a well-defined protocol. This document should be authored and approved by both the transferring (if applicable) and receiving laboratories and should detail the scope, procedures, and acceptance criteria for the study.[1][2][3]
Experimental Workflow
The following diagram outlines the key stages of the cross-validation process:
Caption: A typical workflow for the cross-validation of two analytical methods.
Detailed Experimental Steps
Objective: To demonstrate the equivalency of a new UHPLC assay method to an existing validated HPLC assay method for "Exemplaribine" drug substance.
Materials:
"Exemplaribine" reference standard
Three batches of "Exemplaribine" drug substance with varying levels of known impurities, if available.
Placebo (if analyzing a drug product)
All necessary reagents, solvents, and columns for both the HPLC and UHPLC methods.
Procedure:
Sample Preparation:
Prepare a stock solution of the "Exemplaribine" reference standard.
From the stock solution, prepare a series of calibration standards at five different concentration levels, spanning 50% to 150% of the target assay concentration.
For each of the three drug substance batches, accurately weigh and dissolve the material to create six independent sample preparations at the target assay concentration.
Analysis by Validated HPLC Method:
Equilibrate the HPLC system as per the validated method.
Perform a system suitability test to ensure the system is performing correctly.[4]
Inject the calibration standards to generate a standard curve.
Inject the 18 sample preparations (3 batches x 6 preparations).
Analysis by New UHPLC Method:
Equilibrate the UHPLC system as per the new method.
Perform a system suitability test.
Inject the same set of calibration standards to generate a standard curve.
Inject the same 18 sample preparations.
Data Analysis and Acceptance Criteria
The core of the cross-validation lies in the statistical comparison of the data generated by the two methods. The goal is to demonstrate that there is no statistically significant difference between the results.
Key Performance Parameters to Compare
The following table summarizes the key analytical validation parameters that should be assessed during the cross-validation, in line with ICH Q2(R1) guidelines.[5][6][7]
Parameter
Purpose
Typical Acceptance Criteria
Accuracy
To assess the closeness of the test results to the true value.
The mean recovery should be within 98.0% to 102.0%.
Precision
To evaluate the variability of the results.
The Relative Standard Deviation (RSD) of the assay results for each batch should be ≤ 2.0%.
Linearity
To demonstrate a proportional relationship between concentration and response.
The coefficient of determination (r²) should be ≥ 0.999.
Specificity
To ensure the method is not affected by the presence of impurities or other components.
Peak purity analysis should show no co-eluting peaks.
Range
The interval over which the method is accurate, precise, and linear.
The specified range of the method (e.g., 80-120% of the target concentration).
Statistical Evaluation
The primary statistical tool for comparing the two sets of results is the Student's t-test, which assesses whether the means of two groups are statistically different.[8][9] An F-test should also be performed to compare the variances of the two methods.
The following diagram illustrates the decision-making process based on the statistical analysis:
Caption: Decision tree for the statistical comparison of results.
Interpreting and Reporting the Results
Tabulated Data Comparison
The results of the cross-validation study should be presented in a clear and concise manner. The following table provides an example of how the data for one batch of "Exemplaribine" could be summarized.
Parameter
HPLC Method
UHPLC Method
Acceptance Criteria
Result
Assay (% Label Claim)
Preparation 1
99.8%
100.1%
Preparation 2
100.2%
100.3%
Preparation 3
99.5%
99.7%
Preparation 4
100.5%
100.6%
Preparation 5
99.9%
100.0%
Preparation 6
100.1%
100.3%
Mean
100.0%
100.2%
Difference ≤ 2.0%
Pass
RSD
0.35%
0.31%
≤ 2.0%
Pass
t-test (p-value)
-
0.18
> 0.05
Pass
F-test (p-value)
-
0.75
> 0.05
Pass
The Cross-Validation Report
The final step is to compile a comprehensive cross-validation report. This report should include:
The approved protocol.
A summary of the results, including all data tables and statistical analyses.
Representative chromatograms from both methods.
A discussion of any deviations or unexpected results and the investigations performed.
A concluding statement on the equivalence of the two methods.[2]
Conclusion: Ensuring Data Continuity Through Rigorous Science
The cross-validation of analytical methods is a critical activity in the pharmaceutical industry that ensures the long-term integrity and consistency of data. By following a well-structured protocol, employing sound scientific principles, and performing appropriate statistical analysis, a seamless transition between analytical technologies can be achieved. This guide provides a robust framework for such a study, grounded in the principles of regulatory guidance and best practices. A successful cross-validation not only demonstrates the suitability of a new method but also reinforces the foundation of quality upon which all pharmaceutical products are built.
References
Analytical Method Transfer: Best Practices and Guidelines. Lab Manager. [Link]
Analytical Method Transfer (USP 1224) Guideline. Pharma Beginners. [Link]
Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]
Analytical Method Transfer Guidelines. PDF. [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]